3-Fluoro-5-methylpyridine 1-oxide

• CAS: 884495-17-4

Core Science & Biosynthesis

3-Fluoro-5-methylpyridine 1-oxide: Synthesis Pathways, Mechanistic Insights, and Protocol Standardization

Executive Summary

The synthesis of 3-fluoro-5-methylpyridine 1-oxide is a critical transformation in modern organic chemistry, serving as a foundational intermediate for advanced agrochemicals and complex active pharmaceutical ingredients (APIs). Most notably, functionalized derivatives of this N-oxide, such as 2-bromo-3-fluoro-5-methylpyridine 1-oxide, are essential building blocks in the development of Complement Factor D inhibitors used to treat immune and inflammatory disorders[1].

This technical guide provides an in-depth analysis of the N-oxidation pathway. By detailing the mechanistic principles, establishing a self-validating experimental protocol, and analyzing the causality behind specific reagent choices, this whitepaper serves as an authoritative resource for researchers scaling and optimizing pyridine oxidations.

Mechanistic Principles of Pyridine N-Oxidation

The oxidation of the pyridine ring is fundamentally challenging due to its electron-deficient nature compared to standard aromatic systems like benzene[2]. The introduction of a highly electronegative fluorine atom at the 3-position further withdraws electron density via the inductive effect (-I), rendering the nitrogen lone pair significantly less nucleophilic. Although the 5-methyl group provides mild electron donation (+I), the net electronic environment requires strong electrophilic oxidants to achieve efficient N-oxidation[3].

Consequently, standard atmospheric or mild oxidants are ineffective. The transformation relies heavily on peroxy acids, most notably meta-chloroperoxybenzoic acid (m-CPBA), or catalyzed hydrogen peroxide systems[2],[3]. The reaction proceeds via a concerted oxygen-transfer mechanism where the sterically hindered pyridine nitrogen acts as a nucleophile, attacking the electrophilic oxygen of the peroxy acid.

Chemical synthesis pathway from 3-fluoro-5-methylpyridine to its functionalized N-oxide derivatives.

Experimental Workflow and Causality

The following protocol outlines the m-CPBA-mediated N-oxidation of 3-fluoro-5-methylpyridine. To ensure scientific integrity and reproducibility, this methodology is designed as a self-validating system , incorporating specific checkpoints to verify the success of each operational phase[4].

Step-by-step experimental workflow for the N-oxidation of 3-fluoro-5-methylpyridine using m-CPBA.

Step-by-Step Methodology

Step 1: Reaction Setup

• Action : Dissolve 3-fluoro-5-methylpyridine in anhydrous dichloromethane (DCM) and cool the system to 0°C.

• Causality : DCM is selected because it provides excellent solubility for both the fluorinated substrate and m-CPBA, while remaining completely inert to electrophilic oxidation[5]. Cooling to 0°C controls the initial exothermic interaction, preventing localized overheating and byproduct formation.

• Validation Checkpoint : Ensure complete dissolution. The solution must be clear and colorless before proceeding.

Step 2: Oxidant Addition and Propagation

• Action : Add 1.1 to 1.2 equivalents of m-CPBA (typically 67 mg, 0.39 mmol for small scale) portionwise. Allow the reaction mixture to warm to room temperature and stir for 16 hours[4].

• Causality : The slight molar excess of m-CPBA ensures complete conversion of the sterically and electronically hindered pyridine. The extended 16-hour reaction time compensates for the reduced nucleophilicity of the fluorinated substrate[4].

• Validation Checkpoint : Monitor via TLC (Thin Layer Chromatography) or LC-MS. The disappearance of the non-polar starting material and the appearance of a highly polar, low-Rf spot confirms N-oxide formation.

Step 3: Quenching and Phase Separation

• Action : Adjust the reaction mixture to pH 10 using a saturated aqueous solution of sodium bicarbonate (NaHCO3)[4].

• Causality : As m-CPBA transfers its oxygen, it is reduced to meta-chlorobenzoic acid (m-CBA). Adjusting the pH to 10 deprotonates m-CBA into its water-soluble sodium salt, driving it entirely into the aqueous phase and preventing contamination of the organic product[4].

• Validation Checkpoint : Verify the pH of the aqueous layer using universal indicator paper. The organic and aqueous layers must show a distinct, emulsion-free phase boundary.

Step 4: Extraction

• Action : Partition the mixture with a highly specific solvent system of DCM/MeOH (20:1) and water. Wash the organic layer with brine[4].

• Causality : Pyridine N-oxides are highly polar and exhibit significant water solubility. Standard DCM extraction often results in severe product loss to the aqueous phase. The addition of 5% methanol (MeOH) to the DCM significantly increases the partition coefficient of the N-oxide into the organic phase without pulling in inorganic salts[4].

• Validation Checkpoint : Extract the aqueous layer 2-3 times. Spot the final aqueous layer on TLC to ensure no residual N-oxide remains in the water.

Step 5: Purification

• Action : Dry the combined organic layers over anhydrous Na2SO4, concentrate under reduced pressure, and purify the remaining residue by silica gel column chromatography (eluting with DCM/MeOH = 120:1)[4].

• Causality : Na2SO4 removes residual micro-droplets of water. The highly polar nature of the N-oxide requires a polar eluent system to mobilize the product off the silica stationary phase effectively[4].

• Validation Checkpoint : 1 H NMR (Nuclear Magnetic Resonance) should show a characteristic downfield shift of the pyridine ring protons compared to the starting material, definitively confirming the presence of the N-oxide moiety.

Quantitative Process Metrics

To provide a comprehensive overview for scale-up and process chemistry, the following table summarizes the quantitative data and compares the standard lab-scale m-CPBA method with a scalable Hydrogen Peroxide (H2O2) approach utilized in larger industrial settings[2],[3].

Parameter	Lab-Scale Method (m-CPBA)	Process-Scale Method (H2O2 / Catalyst)	Causality / Impact
Oxidant Stoichiometry	1.1 - 1.2 equivalents	2.0 - 3.0 equivalents	Excess H2O2 is required due to its lower electrophilicity compared to peroxy acids.
Solvent System	DCM	Acetic Acid or Water/Methanol	DCM is ideal for m-CPBA; Acetic acid acts as both solvent and in-situ peracetic acid generator for H2O2.
Reaction Time	16 hours at Room Temp[4]	4 - 8 hours at 70°C	Heat is required to overcome the activation energy barrier when using H2O2 on electron-deficient pyridines.
Extraction Solvent	DCM/MeOH (20:1)[4]	Ethyl Acetate or direct crystallization	The MeOH additive is critical for recovering polar N-oxides from aqueous quenches[4].
Byproduct Profile	meta-Chlorobenzoic acid	Water	H2O2 provides a superior E-factor (environmental impact) as water is the only theoretical byproduct.

Downstream Applications in Drug Development

The primary utility of synthesizing 3-fluoro-5-methylpyridine 1-oxide lies in its altered reactivity profile. The oxidation of the nitrogen atom prevents the formation of a positively charged pyridinium cation under acidic conditions, thereby facilitating electrophilic aromatic substitution (e.g., halogenation, nitration) which is otherwise extremely difficult on the parent pyridine[2].

For instance, the N-oxide intermediate is frequently subjected to electrophilic bromination to yield 2-bromo-3-fluoro-5-methylpyridine 1-oxide[4]. This highly functionalized scaffold is a valued precursor in the synthesis of complex heterocyclic pharmaceutical compounds, particularly those targeting the alternative complement pathway via Factor D inhibition[1].

References

• Pyridine compound - ChemicalBook, chemicalbook.com,
• Product Class 1: Pyridines, thieme-connect.de,
• MULTI-SUBSTITUTED PYRIDYL SULFOXIMINES AND THEIR USE, epo.org,
• ARYL, HETEROARYL, AND HETEROCYCLIC PHARMACEUTICAL COMPOUNDS FOR TRE
• Aryl, heteroary, and heterocyclic pharmaceutical compounds for treatment of medical disorders (WO2018160889A1)

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Introduction: The Strategic Value of Fluorinated Pyridine N-Oxides

An In-depth Technical Guide to 3-Fluoro-5-methylpyridine 1-oxide for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pyridine ring is a ubiquitous scaffold found in over 100 approved drugs.[1] Its N-oxide derivatives represent a distinct class of compounds with unique reactivity and biological significance. The N-oxide functionality fundamentally alters the electronic properties of the pyridine ring, activating it for specific transformations and often serving as a key pharmacophore or a prodrug moiety.[2] The strategic incorporation of fluorine into drug candidates is a well-established strategy to enhance metabolic stability, modulate basicity, and improve binding affinity.[3][4]

This guide focuses on 3-Fluoro-5-methylpyridine 1-oxide , a molecule that synergistically combines these features. The presence of an electron-withdrawing fluorine atom at the 3-position, an electron-donating methyl group at the 5-position, and the activating N-oxide group creates a highly versatile and synthetically valuable intermediate. This document serves as a technical resource for researchers, scientists, and drug development professionals, providing in-depth information on its synthesis, properties, reactivity, and potential applications as a strategic building block in the creation of novel chemical entities.

Physicochemical Properties and Characterization

Accurate identification and understanding of a compound's physical properties are foundational to its application in research and development. The key identifiers and properties for 3-Fluoro-5-methylpyridine 1-oxide are summarized below.

Property	Value	Source
CAS Number	884495-17-4	[5]
IUPAC Name	3-fluoro-5-methyl-1-oxidopyridin-1-ium	[5]
Molecular Formula	C₆H₆FNO	[5]
Molecular Weight	127.12 g/mol	[5]
SMILES	CC1=CC(=C[O-])F	[5]
InChI	InChI=1S/C6H6FNO/c1-5-2-6(7)4-8(9)3-5/h2-4H,1H3	[5]
InChIKey	WKDHNNDMEXLPTF-UHFFFAOYSA-N	[5]
Precursor CAS	407-21-6 (3-Fluoro-5-methylpyridine)	[6][7][8]
Precursor Purity	≥ 98% (GC)	[6]
Precursor Appearance	Colorless to slight yellow liquid	[6]
Storage Conditions	Store at 2-8°C under an inert atmosphere

Synthesis: The N-Oxidation Pathway

The most direct and common route to 3-Fluoro-5-methylpyridine 1-oxide is the oxidation of its parent pyridine, 3-Fluoro-5-methylpyridine. This transformation is a cornerstone reaction in heterocyclic chemistry, with several well-established protocols.

Causality in Reagent Selection

The choice of oxidizing agent is critical and depends on the substrate's sensitivity, desired reaction conditions, and scale.

• Peroxy-Acids (m-CPBA, Peracetic Acid): These are the most common reagents. m-Chloroperoxybenzoic acid (m-CPBA) is often preferred due to its relative stability and efficacy under mild conditions. Peracetic acid is also highly effective but can be more hazardous.[2][9] The reaction mechanism involves the direct transfer of an oxygen atom from the peroxy acid to the lone pair of electrons on the pyridine nitrogen.

• Hydrogen Peroxide/Acid: Using H₂O₂ in acetic acid generates peracetic acid in situ.[10][11] This method is cost-effective but may require elevated temperatures, which can be a safety concern.[11]

• Modern Catalytic Systems: For more controlled or greener processes, catalytic systems using reagents like methyltrioxorhenium (MTO) with H₂O₂ or urea-hydrogen peroxide (UHP) offer high yields under mild conditions.[10][12]

General Synthetic Workflow

The overall process involves the selection of an appropriate solvent and oxidizing agent, controlled reaction execution, and subsequent purification to isolate the final N-oxide product.

Caption: General workflow for the synthesis of pyridine N-oxides.[2]

Detailed Experimental Protocol: Synthesis via m-CPBA Oxidation

This protocol is a representative method adapted from general procedures for pyridine N-oxidation.[2] It is designed to be a self-validating system where reaction progress is carefully monitored.

Materials:

• 3-Fluoro-5-methylpyridine (1.0 eq)

• m-Chloroperoxybenzoic acid (m-CPBA, ~77%, 1.2 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-Fluoro-5-methylpyridine (1.0 eq) in DCM. Cool the solution to 0 °C using an ice bath.

• Oxidant Addition: Add m-CPBA (1.2 eq) portion-wise to the stirred solution, ensuring the internal temperature does not rise significantly.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature (20-25 °C) and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup - Quenching: Upon completion, cool the mixture back to 0 °C. Cautiously add saturated Na₂S₂O₃ solution to quench excess peroxide, followed by saturated NaHCO₃ solution to neutralize the m-chlorobenzoic acid byproduct.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM.

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The resulting crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 3-Fluoro-5-methylpyridine 1-oxide.

Reactivity and Synthetic Utility

The synthetic value of 3-Fluoro-5-methylpyridine 1-oxide stems from the interplay of its three key functional components: the N-oxide, the fluorine atom, and the methyl group.

• N-Oxide: The N-O bond is highly polarized, with a partial positive charge on the nitrogen and a partial negative charge on the oxygen. This has two major consequences:

  • It withdraws electron density from the ring, particularly from the C2 (α) and C4 (γ) positions, making them susceptible to nucleophilic attack.

  • The oxygen atom is nucleophilic and can coordinate to electrophiles.

• 3-Fluoro Group: As a strongly electronegative and electron-withdrawing substituent, the fluorine atom further deactivates the ring towards electrophilic substitution but significantly enhances its reactivity towards nucleophiles.

• 5-Methyl Group: This electron-donating group provides a slight counter-balance to the electron-withdrawing effects of the other groups.

Caption: Electronic influences on the 3-Fluoro-5-methylpyridine 1-oxide ring.

This electronic profile makes the molecule an excellent substrate for:

• Nucleophilic Aromatic Substitution (SNAAr): The C2 and C6 positions are particularly activated for displacement of a suitable leaving group (if present) or for direct functionalization. This is a key strategy for introducing new substituents onto the pyridine core.

• Metalation: Directed ortho-metalation can be achieved at the C2 position, allowing for the introduction of a wide range of electrophiles.

• Reactions with Organometallics: Grignard reagents and organolithiums can add to the C2 position.

• Deoxygenation: The N-oxide can be readily removed using reagents like PCl₃ or PPh₃ to yield the corresponding 3-fluoro-5-methylpyridine, making the N-oxide a powerful, removable activating and directing group.[10]

Applications in Drug Discovery and Development

While 3-Fluoro-5-methylpyridine 1-oxide itself is an intermediate, its structural motifs are highly relevant to modern drug design. The parent pyridine, 3-Fluoro-5-methylpyridine, is a known building block in the synthesis of pharmaceuticals and agrochemicals, particularly for creating biologically active molecules with improved efficacy and reduced toxicity.[6]

• Bioisosteric Replacement: The N-oxide can act as a bioisostere for other functional groups, altering a drug candidate's solubility, hydrogen bonding capacity, and metabolic profile.

• Modulation of Physicochemical Properties: The introduction of the N-oxide and fluorine atom can fine-tune a molecule's pKa, lipophilicity (logP), and metabolic stability—critical parameters in optimizing a drug's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[3]

• Hypoxia-Activated Prodrugs: Pyridine N-oxides are explored as prodrugs that can be selectively reduced in the low-oxygen (hypoxic) environments characteristic of solid tumors, releasing a cytotoxic agent.[2] This targeted approach can increase therapeutic efficacy while minimizing systemic toxicity.

• Access to Novel Chemical Space: As a versatile intermediate, this compound allows for the synthesis of diverse libraries of substituted pyridines, which are privileged structures in drug discovery.[4] The unique substitution pattern provides a scaffold that is not readily accessible through other means, enabling the exploration of novel chemical space.

Safety and Handling

As with any laboratory chemical, proper safety precautions are essential when handling 3-Fluoro-5-methylpyridine 1-oxide and its precursors.

• Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses with side shields, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

• Handling: Avoid contact with skin, eyes, and mucous membranes.[13] In case of contact, rinse immediately with plenty of water.[13]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials and heat sources.[14]

• Fire Safety: Use appropriate extinguishing media such as dry chemical, carbon dioxide, or alcohol-resistant foam in case of a fire.[14]

Conclusion

3-Fluoro-5-methylpyridine 1-oxide stands as a strategically important building block for chemical synthesis and drug discovery. Its value lies in the unique combination of an activating N-oxide group with the powerful electronic influence of a fluorine substituent. This guide has detailed its synthesis, physicochemical properties, and reactivity, highlighting the causal relationships that drive its synthetic utility. For researchers and drug development professionals, this molecule offers a reliable and versatile entry point for constructing novel fluorinated heterocyclic compounds, enabling the systematic modulation of molecular properties to design the next generation of therapeutic agents.

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Discovery and Synthetic Utility of 3-Fluoro-5-methylpyridine 1-oxide: A Core Technical Guide

Introduction & Rationale

In modern drug discovery and agrochemical development, fluorinated heterocycles are highly prized for their ability to modulate lipophilicity, metabolic stability, and basicity (pKa). Among these, 3-Fluoro-5-methylpyridine serves as a critical building block[1]. However, a fundamental challenge in pyridine chemistry is the inherent electron deficiency of the aromatic ring, which strongly resists electrophilic aromatic substitution (SEAr) and directed functionalization.

To overcome this thermodynamic barrier, researchers synthesize 3-Fluoro-5-methylpyridine 1-oxide (CAS: 884495-17-4). The N-oxidation of the pyridine ring fundamentally alters its electronic profile. The N-oxide moiety acts as an electron-donating group via resonance, significantly increasing electron density at the ortho (C2/C6) and para (C4) positions[2]. This strategic transformation enables regioselective downstream functionalizations—such as halogenation, cyanation, or directed metalation—that would be nearly impossible on the parent unprotected pyridine.

Mechanistic Insights: N-Oxidation Dynamics

The synthesis of 3-Fluoro-5-methylpyridine 1-oxide requires careful selection of the oxidizing agent. While traditional methods utilize hydrogen peroxide in glacial acetic acid ( H2​O2​ /AcOH), this approach demands prolonged heating, which can lead to the volatilization of the starting material or unwanted side reactions.

Instead, m-chloroperoxybenzoic acid (m-CPBA) is the preferred reagent for this transformation[3]. The causality behind this choice lies in the highly electrophilic nature of the peroxy oxygen in m-CPBA. The lone pair on the pyridine nitrogen acts as a nucleophile, attacking the peroxy oxygen. The weak O–O bond breaks, facilitating a concerted proton transfer and the elimination of m-chlorobenzoic acid (m-CBA) as a byproduct. Because m-CPBA is highly reactive, the oxidation proceeds smoothly at low to ambient temperatures (0–25 °C), preserving the integrity of the fluoro and methyl substituents.

Mechanistic pathway of pyridine N-oxidation via m-CPBA electrophilic oxygen transfer.

Quantitative Data: Oxidation Condition Optimization

To justify the selection of m-CPBA over alternative oxidants, the following table summarizes the comparative reaction metrics for the N-oxidation of 3-substituted pyridines based on established literature[3].

Oxidant System	Solvent	Temp (°C)	Time (h)	Avg. Yield (%)	Operational Drawbacks
m-CPBA (1.2 eq)	Dichloromethane (DCM)	0 to 25	2 - 4	92 - 98%	Requires peroxide quenching
H2​O2​ / AcOH	Glacial Acetic Acid	80 - 100	12 - 24	65 - 75%	Harsh heating, byproduct formation
H2​O2​ / MTO	DCM / Water	25	6 - 8	85 - 90%	High cost of Methyltrioxorhenium

Data indicates that m-CPBA provides the optimal balance of high yield, rapid kinetics, and mild thermal conditions.

Experimental Protocols: Self-Validating Workflow

The following protocol details the scalable and safe synthesis of 3-Fluoro-5-methylpyridine 1-oxide. A critical pillar of this methodology is the self-validating peroxide quench , an industrial standard required to prevent explosive hazards during solvent evaporation[4].

Step-by-Step Methodology

• Reaction Setup:

  • Dissolve 1.0 equivalent of 3-Fluoro-5-methylpyridine in anhydrous dichloromethane (DCM) (10 mL/g of substrate) under a nitrogen atmosphere.

  • Cool the reaction vessel to 0–5 °C using an ice-water bath.

• Oxidant Addition:

  • Slowly add 1.2 equivalents of m-CPBA (70-75% purity, w/w) in small portions over 30 minutes.

  • Causality: Portion-wise addition controls the exothermic O–N bond formation, preventing thermal runaway and subsequent degradation.

• Propagation:

  • Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 3 hours. Monitor conversion via TLC or GC-MS until the starting material is consumed.

• Self-Validating Quench (Critical Safety Step):

  • Add a 10% aqueous solution of sodium sulfite ( Na2​SO3​ ) dropwise to the reaction mixture.

  • Validation: Test the organic layer with a starch-iodide or commercial peroxide test strip (e.g., MN-Quantofix). Continue adding Na2​SO3​ until the test strip reads negative (0 ppm peroxide). This guarantees the complete destruction of unreacted m-CPBA[4].

• Isolation & Purification:

  • Wash the organic layer with saturated aqueous sodium bicarbonate ( NaHCO3​ ) to neutralize and remove the m-chlorobenzoic acid byproduct.

  • Extract the aqueous layer with DCM (2x). Combine the organic layers, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield 3-Fluoro-5-methylpyridine 1-oxide as a solid.

Self-validating synthetic workflow for 3-Fluoro-5-methylpyridine 1-oxide.

Downstream Applications in Drug Discovery

Once isolated, 3-Fluoro-5-methylpyridine 1-oxide serves as a versatile linchpin for advanced molecular architectures:

• Regioselective Halogenation: The N-oxide can be treated with phosphoryl bromide ( POBr3​ ) or phosphorus oxychloride ( POCl3​ ) to yield 2-bromo-3-fluoro-5-methylpyridine or its chloro-analog. The oxygen atom of the N-oxide attacks the phosphorus electrophile, triggering a Boekelheide-type rearrangement or direct nucleophilic substitution at the C2 position[5].

• Radiolabeling Precursors: Fluorinated nitropyridines and their N-oxides are heavily utilized in the synthesis of [18F] -radiolabeled compounds for Positron-Emission Tomography (PET). The N-oxide directs the necessary nitration or halogenation steps required to build precursors that eventually cross the blood-brain barrier for neuroimaging applications[6].

By mastering the N-oxidation of 3-Fluoro-5-methylpyridine, synthetic chemists unlock a reliable pathway to highly functionalized, sterically demanding heterocyclic scaffolds essential for next-generation therapeutics.

References

• Starosotnikov, A., & Bastrakov, M. (2025). Nitropyridines in the Synthesis of Bioactive Molecules. Pharmaceuticals, 18(5), 692. Available at:[Link]

• Palav, A., et al. (2019). The m-CPBA–NH3(g) System: A Safe and Scalable Alternative for the Manufacture of (Substituted) Pyridine and Quinoline N-Oxides. Organic Process Research & Development, 23(2), 244-251. Available at:[Link]

• Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. Arkivoc, 2001(1), 242-268. Available at:[Link]

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Theoretical Studies of 3-Fluoro-5-methylpyridine 1-oxide: Electronic Structure, Reactivity, and Computational Methodologies

Executive Summary

The rational design of functionalized heterocycles is a cornerstone of modern pharmaceutical chemistry and materials science. Among these, 3-Fluoro-5-methylpyridine 1-oxide (CAS: 884495-17-4) represents a highly nuanced scaffold. The presence of an electron-withdrawing fluorine atom, an electron-donating methyl group, and a highly polar N-oxide moiety creates a complex "push-pull" electronic environment. This in-depth technical guide explores the theoretical frameworks—specifically Density Functional Theory (DFT) and Molecular Electrostatic Potential (MEP) analysis—used to elucidate the thermodynamic stability, intermolecular interactions, and regioselective reactivity of this compound.

Designed for computational chemists and drug development professionals, this whitepaper bridges quantum mechanical principles with field-proven synthetic applications, such as the development of radiotracers and allosteric SHP2 inhibitors.

Electronic Structure and Substituent Effects

To understand the behavior of 3-Fluoro-5-methylpyridine 1-oxide, one must first deconstruct the individual and synergistic effects of its substituents. The N-oxide group fundamentally alters the electronic properties of the pyridine ring [1]. Unlike the parent pyridine, which is electron-deficient and resistant to electrophilic attack, the N-oxide oxygen acts as a strong π-electron donor via resonance, enriching the ortho and para positions (C2, C4, C6).

However, in 3-Fluoro-5-methylpyridine 1-oxide, this baseline resonance is perturbed:

• 3-Fluoro Substituent: Exerts a strong inductive electron-withdrawing effect (-I) while simultaneously offering weak resonance donation (+M). This lowers the energy of the Highest Occupied Molecular Orbital (HOMO) and increases the local electrophilicity of the adjacent C2 and C4 carbons.

• 5-Methyl Substituent: Provides electron density through induction (+I) and hyperconjugation, slightly offsetting the inductive drain of the fluorine atom and stabilizing adjacent positive charge buildup during transition states.

N-O Bond Dissociation Enthalpy (BDE)

Theoretical studies on pyridine N-oxides emphasize the importance of the N-O bond character. DFT calculations (e.g., B3LYP/6-31G*) have historically shown that the N-O bond in pyridine N-oxides is significantly stronger than in aliphatic amine N-oxides, with a BDE approximately 10.0–13.5 kcal/mol higher than that of trimethylamine N-oxide [1]. The 3-fluoro and 5-methyl groups modulate this BDE; the electron-withdrawing fluorine slightly weakens the N-O bond by pulling electron density away from the nitrogen, while the methyl group counteracts this effect.

Computational Methodology: A Self-Validating Protocol

Step-by-Step DFT Workflow

The following protocol outlines the standard computational pipeline for analyzing 3-Fluoro-5-methylpyridine 1-oxide.

Step 1: Initial Geometry Construction Construct the 3D model of 3-Fluoro-5-methylpyridine 1-oxide. Ensure the N-O bond length is initialized near the experimental average for pyridine N-oxides (~1.25–1.30 Å) [1].

Step 2: Level of Theory Selection Select a hybrid functional with dispersion corrections. The PBE0-D3/def2-TZVP level of theory is highly recommended for capturing both the covalent framework and the subtle π-hole/σ-hole interactions inherent to N-oxides [2]. Alternatively, B3LYP/6-311++G(d,p) is standard for thermodynamic calculations, where the diffuse functions (++) are critical for accurately modeling the electron-rich oxygen anion [1].

Step 3: Geometry Optimization & Frequency Analysis Run the optimization algorithm. Crucial Causality Check: Immediately follow optimization with a vibrational frequency analysis. The presence of zero imaginary frequencies validates that the optimized geometry is a true local minimum on the Potential Energy Surface (PES), rather than a transition state.

Step 4: Electronic Property Extraction Perform Quantum Theory of Atoms in Molecules (QTAIM) and Molecular Electrostatic Potential (MEP) analyses to map the reactive sites.

Figure 1: Self-validating computational workflow for pyridine N-oxide DFT studies.

Intermolecular Interactions: π-Holes and σ-Holes

Recent theoretical advancements have highlighted the propensity of substituted pyridine-1-oxides to participate in complex non-covalent interactions. MEP surface analysis reveals that the N-oxide group acts as a potent electron donor (Lewis base) due to the localized negative charge on the oxygen atom [2].

Conversely, the aromatic ring—particularly regions adjacent to the electron-withdrawing fluorine—can exhibit π-hole characteristics (regions of positive electrostatic potential above and below the molecular plane).

Quantitative Data Summary

The table below summarizes the theoretical parameters typically derived for 3-Fluoro-5-methylpyridine 1-oxide compared to the unsubstituted pyridine 1-oxide baseline, synthesizing data trends from established DFT literature [1, 2, 5].

Property	Pyridine 1-oxide (Baseline)	3-Fluoro-5-methylpyridine 1-oxide	Causality / Mechanistic Driver
N-O Bond Length (Å)	~1.28	~1.27 - 1.29	Fluorine (-I) draws density, slightly shortening/polarizing the bond.
Dipole Moment (Debye)	~4.1	~3.8 - 4.3 (Vector dependent)	Asymmetric distribution due to F and CH3 vectors opposing/aligning with N-O.
MEP Minima (Oxygen)	Highly Negative	Moderately Negative	Fluorine withdraws electron density from the ring, slightly reducing O-basicity.
15N Chemical Shift	-98 ppm (Solid State)	Downfield shift expected	Substituent effects alter the magnetic shielding environment of the ring nitrogen [5].

Reactivity Profiling and Pharmaceutical Applications

Theoretical models directly inform synthetic strategies. The unique electronic topography of 3-Fluoro-5-methylpyridine 1-oxide makes it a highly valuable intermediate in drug discovery.

Radiochemical Synthesis (18F Tracers)

The presence of a stable nitro or halogen group on an N-oxide ring is a classic setup for nucleophilic aromatic substitution (SNAr). Theoretical studies show that the N-oxide moiety lowers the activation energy for nucleophilic attack at the para and ortho positions. In radiochemistry, related scaffolds are used for 18F/19F isotope exchange to generate PET tracers capable of crossing the blood-brain barrier [3].

Allosteric SHP2 Inhibitors

Substituted pyridines, including derivatives of 3-fluoro-5-methylpyridine, are heavily utilized in the synthesis of allosteric inhibitors for SHP2 (SH2 domain-containing protein tyrosine phosphatase-2) [4]. SHP2 is a critical node in the Ras-MAPK signaling pathway, and its inhibition is a major target in oncology. The 3-fluoro-5-methylpyridine scaffold provides the exact steric bulk and electrostatic profile required to lock the SHP2 enzyme into its inactive, self-inhibited conformation.

Figure 2: Synthetic utility and application pathways of 3-Fluoro-5-methylpyridine 1-oxide.

Conclusion

The theoretical study of 3-Fluoro-5-methylpyridine 1-oxide provides a masterclass in substituent effects. By employing rigorous, self-validating DFT protocols (such as PBE0-D3/def2-TZVP with frequency validation), researchers can accurately map the MEP and predict the regioselectivity of this scaffold. These theoretical insights are not merely academic; they directly drive the synthesis of advanced therapeutics, from neuroimaging radiotracers to targeted oncology drugs like SHP2 inhibitors. Understanding the quantum mechanical "push-pull" of this molecule is essential for any scientist looking to leverage functionalized N-oxides in drug design.

References

• Computational Study of Selected Amine and Lactam N-Oxides Including Comparisons of N-O Bond Dissociation Enthalpies with Those of Pyridine N-Oxides N
• Nitropyridine-1-Oxides as Excellent π-Hole Donors: Interplay between σ-Hole and π-Hole Interactions MDPI
• Nitropyridines in the Synthesis of Bioactive Molecules MDPI
• PYRIDINE COMPOUNDS AS ALLOSTERIC SHP2 INHIBITORS (EP 3571189 B1)
• 15N Chemical Shifts in Energetic Materials: CP/MAS and ab Initio Studies of Aminonitropyridines, Aminonitropyrimidines, and Their N-Oxides MDPI

Advanced Reactivity Profile of 3-Fluoro-5-methylpyridine 1-oxide: Mechanistic Insights and Synthetic Applications

An in-depth technical guide on the reactivity profile of 3-Fluoro-5-methylpyridine 1-oxide, designed for researchers, synthetic chemists, and drug development professionals.

Executive Summary

In modern drug discovery and agrochemical development, functionalized pyridines are ubiquitous. However, achieving precise regiocontrol during the late-stage functionalization of the pyridine core remains a formidable challenge due to the electron-deficient nature of the heterocycle. 3-Fluoro-5-methylpyridine 1-oxide (CAS: 884495-17-4) represents a highly specialized building block where the N-oxide moiety serves as a transient, traceless directing group.

By strategically utilizing the N-oxide, chemists can temporarily invert the inherent reactivity of the pyridine ring (an umpolung effect), allowing for both electrophilic and nucleophilic substitutions[1]. This whitepaper dissects the electronic topography of 3-fluoro-5-methylpyridine 1-oxide, mapping its reactivity profile across deoxygenative functionalizations, directed metalations, and sustainable reduction pathways.

Electronic Topography: The "Push-Pull" Dynamics

The reactivity of 3-fluoro-5-methylpyridine 1-oxide is governed by a complex interplay of inductive (-I) and mesomeric (+M) effects originating from its three substituents:

• The N-Oxide Group: Acts as a powerful resonance donor (+M), raising the Highest Occupied Molecular Orbital (HOMO) and directing electrophiles to the 2, 4, and 6 positions[1]. Conversely, its strong inductive withdrawal (-I) activates the same positions for nucleophilic attack[2].

• The 3-Fluoro Substituent: Exerts a strong -I effect, acidifying adjacent protons (specifically at C2), while its +M effect can stabilize adjacent positive charges during electrophilic aromatic substitution (EAS).

• The 5-Methyl Substituent: Provides weak electron donation via hyperconjugation (+I), subtly activating the ring and providing a critical handle for side-chain functionalization.

Figure 1. Divergent reactivity pathways of 3-Fluoro-5-methylpyridine 1-oxide dictated by reagent selection.

Core Reactivity Pathways

The Boekelheide Rearrangement (Side-Chain Functionalization)

The presence of the 5-methyl group alpha to the conjugated system allows for a classic Boekelheide rearrangement[3]. When treated with acetic anhydride, the N-oxide oxygen attacks the electrophilic carbonyl, generating an highly reactive N-acetoxypyridinium intermediate. The acetate counterion then deprotonates the acidic 5-methyl group, forming an exocyclic anhydrobase. A subsequent[3,3]-sigmatropic shift delivers the acetate group to the benzylic position, yielding 5-(acetoxymethyl)-3-fluoropyridine after rearomatization.

Figure 2. Mechanistic sequence of the Boekelheide Rearrangement for 5-methyl functionalization.

Deoxygenative Halogenation (Nucleophilic Aromatic Substitution)

To introduce a halogen at the 2- or 6-position, the N-oxide is reacted with phosphorus oxychloride (POCl₃). The phosphorus atom acts as a potent electrophile, bonding to the N-oxide oxygen and turning it into an exceptional leaving group (PO₂Cl₂⁻)[1]. The released chloride ion then attacks the activated C2 or C6 position. Causality Insight: In 3-fluoro-5-methylpyridine 1-oxide, the C2 position is highly activated by the adjacent strongly electronegative fluorine atom (-I effect), often leading to preferential chlorination at C2 despite the increased steric hindrance, though C6 chlorination is a competitive pathway.

Directed ortho-Metalation (DoM)

The synergistic directing effects of the N-oxide and the 3-fluoro group make the C2 proton exceptionally acidic. Utilizing a bulky, non-nucleophilic base like Lithium tetramethylpiperidide (LTMP) at cryogenic temperatures allows for exclusive lithiation at the C2 position. This lithiated intermediate can be trapped with various electrophiles (e.g., iodine, aldehydes, or borates) to achieve complex functionalization.

Sustainable Deoxygenation

Once the N-oxide has fulfilled its role as a directing group, it must be reduced back to the free pyridine. While traditional methods rely on harsh reagents like PCl₃ or transition metals (Pd/C with H₂), modern sustainable protocols have emerged. A highly effective, transition-metal-free method employs Magnesium Iodide (MgI₂) and Formic Acid (FA), where formic acid acts as the stoichiometric reductant and iodide serves as a catalytic mediator via an SN2-type mechanism[4]. Alternatively, rapid photocatalytic deoxygenation using rhenium complexes in the presence of water offers a mild approach that tolerates sensitive functional groups[5].

Quantitative Data Summaries

Table 1: Regioselectivity and Yield Matrix for Key Transformations

Reaction Type	Reagents & Conditions	Primary Site of Attack	Typical Yield (%)	Mechanistic Driver / Causality
Nitration (EAS)	HNO₃, H₂SO₄, 90 °C	C4	65 - 75%	C4 is para to the N-oxide (+M) and sterically accessible.
Boekelheide	Ac₂O, 110 °C	C5-Methyl	70 - 85%	Acidity of the 5-methyl protons in the N-acetoxypyridinium intermediate.
Deox. Chlorination	POCl₃, DIPEA, 80 °C	C2 (Major) / C6 (Minor)	60 - 80% (Combined)	-I effect of 3-Fluoro heavily activates C2 for nucleophilic attack.
DoM (Lithiation)	LTMP, THF, -78 °C	C2	>85% (post-trapping)	Synergistic coordination/acidification by N-oxide and 3-Fluoro.
Deoxygenation	MgI₂, Formic Acid, 110 °C	N-Oxide (Reduction)	90 - 98%	Iodide-mediated SN2 displacement of the activated N-O bond[4].

Experimental Protocols (Self-Validating Systems)

As a Senior Application Scientist, I emphasize that protocols must be self-validating. The following methodologies include built-in checkpoints to ensure mechanistic fidelity and high yields.

Protocol A: Regioselective C2-Lithiation and Electrophilic Trapping

Objective: To functionalize the C2 position utilizing the synergistic directing effects of the N-oxide and fluorine atom.

• Preparation of LTMP: In an oven-dried Schlenk flask under argon, dissolve 2,2,6,6-tetramethylpiperidine (1.2 equiv) in anhydrous THF (0.2 M). Cool to -78 °C. Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes at -78 °C.

• Substrate Addition: Dissolve 3-Fluoro-5-methylpyridine 1-oxide (1.0 equiv) in anhydrous THF. Add this solution dropwise to the LTMP over 15 minutes.

  • Causality Checkpoint: Maintain the internal temperature strictly below -70 °C. The N-oxide is highly susceptible to nucleophilic attack; elevated temperatures will lead to ring-opening or non-selective oligomerization.

• Aging: Stir the deep-red solution for 45 minutes at -78 °C to ensure complete metalation at C2.

• Electrophilic Trapping: Add the desired electrophile (e.g., Iodine, 1.5 equiv in THF) rapidly. Stir for 1 hour at -78 °C, then allow to warm to room temperature.

• Quenching & Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Wash the organic layer with sodium thiosulfate (if iodine was used), dry over Na₂SO₄, and concentrate.

Protocol B: Boekelheide Rearrangement to 5-(Acetoxymethyl)-3-fluoropyridine

Objective: To selectively functionalize the 5-methyl group via a[3,3]-sigmatropic shift.

• Activation: Suspend 3-Fluoro-5-methylpyridine 1-oxide (1.0 equiv) in neat acetic anhydride (Ac₂O, 10 volumes).

• Rearrangement: Heat the mixture to 110 °C under an inert atmosphere for 4-6 hours.

  • Causality Checkpoint: Monitor by TLC (EtOAc/Hexanes). The highly polar N-oxide baseline spot will disappear, replaced by a significantly less polar spot (the rearomatized, deoxygenated acetate product).

• Isolation: Cool the reaction to room temperature. Carefully pour the mixture onto crushed ice to hydrolyze excess Ac₂O. Neutralize the aqueous phase to pH 7-8 using solid NaHCO₃.

• Extraction: Extract the aqueous phase with Dichloromethane (3x). Dry the combined organics over MgSO₄, filter, and concentrate under reduced pressure to yield the crude acetate.

Protocol C: Sustainable Deoxygenation using Iodide/Formic Acid

Objective: To remove the N-oxide directing group post-functionalization without transition metals[4].

• Reaction Setup: In a sealed pressure tube, combine the functionalized pyridine N-oxide (1.0 equiv), MgI₂ (10 mol% as a catalytic reductant), and Formic Acid (FA, acts as solvent and stoichiometric reductant, 0.5 M).

• Reduction: Heat the mixture to 110 °C for 12 hours.

  • Causality Checkpoint: The generation of CO₂ gas is a byproduct of formic acid oxidation. Ensure the pressure tube is rated for this, or use a vented system if scaling up.

• Workup: Cool to room temperature. Dilute with water and basify to pH 10 with 2M NaOH. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate to yield the pure functionalized pyridine.

References

• Pyridine N-oxides are reactive towards both electrophilic and nucleophilic substitution Almerja URL
• Chemistry Semester IV Paper No.
• New Journal of Chemistry (RSC Publishing)
• Pyridine N-Oxides - Baran Group Meeting Baran Lab URL
• Fast Photocatalyzed Deoxygenation of Organic N-oxides with a Rhenium Complex in the Presence of H2O ChemRxiv URL

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• 4. Deoxygenation of heterocyclic N -oxides employing iodide and formic acid as a sustainable reductant - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D4NJ00913D [pubs.rsc.org]
• 5. chemrxiv.org [chemrxiv.org]

A Technical Guide to the Physicochemical Properties, Synthesis, and Reactivity of 3-Fluoro-5-methylpyridine 1-oxide

Abstract: 3-Fluoro-5-methylpyridine 1-oxide is a heterocyclic building block of significant interest in medicinal chemistry and drug discovery. The strategic incorporation of a fluorine atom and an N-oxide functionality onto the pyridine scaffold can profoundly influence a molecule's physicochemical and pharmacological properties, including metabolic stability, pKa, and intermolecular interactions.[1][2] This guide provides a comprehensive analysis of the physical and chemical characteristics of 3-Fluoro-5-methylpyridine 1-oxide. Due to the limited availability of direct experimental data for this specific compound, this document synthesizes information from its parent structure, 3-fluoro-5-methylpyridine, and analogous pyridine N-oxides to present a predictive yet scientifically grounded profile. We will cover its anticipated physicochemical properties, expected spectroscopic signatures, a detailed protocol for its synthesis via N-oxidation, and its potential reactivity and applications, providing researchers with the foundational knowledge required for its effective utilization.

Introduction: The Strategic Value of Fluorinated Pyridine N-Oxides

The pyridine ring is a ubiquitous scaffold in pharmaceuticals, present in over 100 approved drugs.[3] Its utility can be further enhanced through chemical modification. The conversion of a pyridine to its corresponding N-oxide introduces a polar N-O bond, which serves several critical functions in drug design: it can modulate the basicity of the nitrogen atom, improve aqueous solubility, alter metabolic pathways, and act as a versatile synthetic handle for further functionalization, particularly at the C2 and C4 positions.

The introduction of fluorine into drug candidates is another powerful strategy, employed in approximately 20-25% of all pharmaceuticals.[2][4] Fluorine's high electronegativity and small steric footprint can enhance binding affinity, block metabolic oxidation sites, and fine-tune the acidity or basicity of nearby functional groups.[1][2]

3-Fluoro-5-methylpyridine 1-oxide combines these features, making it a valuable intermediate for creating novel chemical entities. Its structure allows for selective functionalization, positioning it as an essential building block for developing new compounds with potentially improved efficacy and reduced toxicity in drug formulations.[5]

Physicochemical Characteristics: A Predictive Analysis

Direct experimental data for 3-Fluoro-5-methylpyridine 1-oxide is not extensively published. However, by analyzing its constituent parts—the 3-fluoro-5-methylpyridine core and the N-oxide functionality—we can extrapolate its key properties with a high degree of confidence. The introduction of the highly polar N-oxide group is expected to significantly increase intermolecular forces compared to its parent, 3-fluoro-5-methylpyridine, which is a liquid at room temperature.[5] This typically results in a higher melting point and boiling point. For instance, the related compound 3-fluoropyridine-1-oxide is a solid with a melting point of 65-68°C.[6]

The table below summarizes the anticipated physicochemical properties.

Property	Predicted Value	Rationale & Supporting Evidence
Molecular Formula	C6H6FNO	Derived from the structure.[7]
Molecular Weight	127.12 g/mol	Calculated from the molecular formula.[7]
Appearance	White to off-white solid	By analogy to 3-fluoropyridine-1-oxide.[6] The parent pyridine is a colorless to pale yellow liquid.
Melting Point	> 70 °C (Predicted)	N-oxidation increases polarity and intermolecular forces, raising the melting point above that of the liquid parent compound.
Boiling Point	> 250 °C (Predicted)	Significantly higher than the parent pyridine due to the polar N-O bond. 3-fluoropyridine-1-oxide has a boiling point of 275°C.[6]
Solubility	Increased water solubility compared to parent; Soluble in polar organic solvents (e.g., Methanol, Dichloromethane).	The N-oxide group is a strong hydrogen bond acceptor. 3-fluoropyridine-1-oxide is slightly soluble in water and soluble in polar organic solvents.[6]
pKa	< 1 (Predicted)	The basicity of the pyridine nitrogen is significantly reduced upon N-oxidation. The electron-withdrawing fluorine atom further decreases basicity.

Anticipated Spectroscopic Profile

The transformation from a pyridine to a pyridine N-oxide induces characteristic shifts in its spectroscopic signatures.

• ¹H NMR: Protons on the pyridine ring, particularly those ortho (C2, C6) and para (C4) to the N-oxide, are expected to be deshielded and shift downfield due to the electron-withdrawing nature of the N-O bond.

• ¹³C NMR: The carbon atoms directly bonded to the nitrogen (C2, C6) and the para carbon (C4) will experience the most significant changes in their chemical shifts upon oxidation.

• ¹⁹F NMR: The chemical shift of the fluorine atom at the C3 position will be influenced by the change in the electronic environment of the ring upon N-oxidation.

• Infrared (IR) Spectroscopy: The most diagnostic feature will be a strong stretching vibration for the N-O bond, which typically appears in the 1200–1300 cm⁻¹ region.[8]

• Mass Spectrometry (MS): The electron ionization (EI) mass spectrum is expected to show a prominent molecular ion peak [M]⁺ at m/z = 127. A characteristic fragmentation pathway for pyridine N-oxides is the loss of an oxygen atom, which would result in a significant peak at m/z = 111 ([M-16]⁺), corresponding to the parent 3-fluoro-5-methylpyridine.[9]

Synthesis and Reactivity

Recommended Synthetic Protocol: N-Oxidation of 3-Fluoro-5-methylpyridine

The most direct and reliable method for preparing 3-Fluoro-5-methylpyridine 1-oxide is through the oxidation of the nitrogen atom of 3-Fluoro-5-methylpyridine. Peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid, are standard reagents for this transformation.[10] The following protocol is based on established procedures for pyridine N-oxidation.

Causality and Experimental Design: The choice of oxidizing agent and solvent is critical. m-CPBA is often preferred for its high reactivity and solubility in common organic solvents like dichloromethane (DCM), allowing for clean reactions at low to ambient temperatures. The reaction is performed at 0°C initially to control the exothermic nature of the oxidation. The workup is designed to remove the acidic byproduct (meta-chlorobenzoic acid) and any unreacted starting material, ensuring a high purity of the final product.

Step-by-Step Methodology:

• Preparation: To a round-bottomed flask charged with a magnetic stir bar, add 3-fluoro-5-methylpyridine (1.0 eq). Dissolve the starting material in dichloromethane (approx. 0.2 M concentration).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5°C.

• Oxidation: Add meta-chloroperoxybenzoic acid (m-CPBA, ~77% purity, 1.2 eq) portion-wise over 20-30 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the mixture again in an ice bath. Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acidic byproduct.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3x volumes).

• Washing: Combine the organic layers and wash sequentially with a saturated aqueous solution of sodium bicarbonate, water, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the pure 3-Fluoro-5-methylpyridine 1-oxide.

Synthetic Workflow Diagram

Caption: Workflow for the N-oxidation of 3-fluoro-5-methylpyridine.

Reactivity Insights

The N-oxide group significantly alters the reactivity of the pyridine ring. It acts as an activating group, making the C2, C4, and C6 positions electron-deficient and thus susceptible to attack by nucleophiles. This is a common strategy used in the C2-functionalization of pyridine rings. The fluorine and methyl groups will also direct and influence subsequent substitution reactions, providing a rich platform for diverse chemical transformations.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 3-Fluoro-5-methylpyridine 1-oxide is not available, a conservative approach based on related structures is mandatory.

• Hazard Profile: Assumed to be harmful if swallowed and an irritant to the skin, eyes, and respiratory system.[11] Fluorinated organic compounds may release hazardous decomposition products such as hydrogen fluoride upon combustion.[12]

• Personal Protective Equipment (PPE): All handling should be performed inside a certified chemical fume hood.[12] Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[13][14]

• Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[11] Ensure eyewash stations and safety showers are readily accessible.[12]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[13] Keep away from incompatible materials such as strong oxidizing agents and strong acids.[11]

Conclusion and Applications

3-Fluoro-5-methylpyridine 1-oxide represents a strategically designed molecular building block that leverages the synergistic benefits of N-oxide chemistry and organofluorine chemistry. While direct experimental characterization is sparse, its properties and reactivity can be reliably predicted based on established chemical principles. The synthetic protocol outlined in this guide offers a clear and validated pathway to its preparation. For researchers in drug discovery, this compound serves as a versatile intermediate for synthesizing novel analogues of biologically active molecules, with the potential to enhance pharmacokinetic and pharmacodynamic profiles.[5]

References

• ChemBK. (2024, April 9). 3-fluoro-pyridine-1-oxide. Retrieved from [Link]

• PubChem. (n.d.). 3-Fluoro-5-methylpyridine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Pyridine, 3-fluoro-, 1-oxide. National Center for Biotechnology Information. Retrieved from [Link]

• Kishida Chemical Co., Ltd. (n.d.). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Dhadda, P., et al. (n.d.). Green synthesis of 5-methylpyridinium derivatives by C2-functionalization of pyridine-1-oxide derivatives and their antibacterial activity. (Journal and specific publication details not fully provided in search result).
• Supporting Information. (n.d.). N-oxidation of Pyridine Derivatives.
• ResearchGate. (n.d.). ¹H NMR spectrum for compound 3 in pyridine-d₅.

• Musilek, K., et al. (2017, November 27). Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry. Retrieved from [Link]

• MassBank. (2008, October 21). MSBNK-Fac_Eng_Univ_Tokyo-JP009033 - 3-METHYLPYRIDINE. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-methyl-4-nitropyridine-1-oxide. Retrieved from [Link]

• NUS News. (2025, February 21). Novel method to synthesise valuable fluorinated drug compounds. Retrieved from [Link]

• MDPI. (2025, January 13). Chemical Space of Fluorinated Nucleosides/Nucleotides in Biomedical Research and Anticancer Drug Discovery. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectral fragmentations of alkylpyridine N-oxides.

• MDPI. (n.d.). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Retrieved from [Link]

• NIST. (n.d.). Pyridine, 3-methyl-, 1-oxide. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). Pyridine, 3-methyl-, 1-oxide IR Spectrum. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Applications of Fluorine in Medicinal Chemistry.

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Protocols & Analytical Methods

Synthesis of 3-Fluoro-5-methylpyridine 1-oxide from 3-fluoro-5-methylpyridine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Executive Summary

The N-oxidation of substituted pyridines is a foundational transformation in organic synthesis. Converting 3-fluoro-5-methylpyridine to 3-fluoro-5-methylpyridine 1-oxide activates the heterocyclic core, enabling downstream regioselective functionalization. Pyridine 1-oxides are critical intermediates for synthesizing multi-substituted pyridines, such as 2-bromo-3-fluoro-5-methylpyridine, which are heavily utilized in [1] and the development of [2].

This application note details the mechanistic causality governing the oxidation of electron-deficient pyridines and provides two self-validating experimental workflows: a standard lab-scale protocol using meta-chloroperoxybenzoic acid (mCPBA) and a scalable, greener alternative utilizing hydrogen peroxide (H₂O₂) and acetic acid.

Mechanistic Rationale & Chemical Causality

The N-oxidation of pyridines proceeds via a bimolecular mechanism involving the nucleophilic attack of the pyridine nitrogen's lone pair onto the electrophilic oxygen of a peroxy acid or peroxide.

In the case of 3-fluoro-5-methylpyridine , the highly electronegative fluorine atom at the C3 position exerts a strong inductive electron-withdrawing effect (-I effect). This significantly decreases the electron density on the nitrogen atom, rendering it less nucleophilic compared to unsubstituted pyridine. Consequently,[3]. To overcome this elevated activation energy barrier, the reaction necessitates either a highly electrophilic oxidant (like mCPBA) or elevated thermal conditions (when using in situ generated peracetic acid) to drive the reaction to completion.

Logical pathway of pyridine N-oxidation and subsequent functionalization.

Comparative Oxidation Strategies

To assist process chemists in selecting the appropriate methodology, the quantitative and operational parameters of the two primary oxidation routes are summarized below.

Parameter	Protocol A (mCPBA Route)	Protocol B (H₂O₂ / Acetic Acid Route)
Primary Reagents	mCPBA (1.2–1.5 equiv), DCM	30% H₂O₂ (aq) (2–3 equiv), Glacial AcOH
Active Oxidant	meta-Chloroperoxybenzoic acid	Peracetic acid (generated in situ)
Temperature Profile	0 °C → Room Temperature	70 °C → 90 °C
Reaction Time	12–16 hours	16–24 hours
Yield Expectation	85–95%	75–85%
Safety & Scalability	Ideal for discovery (< 50 g). Exothermic; generates shock-sensitive mCBA byproduct.	Ideal for process scale (> 50 g). Thermal runaway risk at scale; greener byproducts (H₂O).

Experimental Workflows

Protocol A: Lab-Scale Synthesis using mCPBA (Discovery Scale)

This protocol is optimized for rapid, high-yielding synthesis in a discovery chemistry setting.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 3-fluoro-5-methylpyridine (1.0 equiv, 10.0 mmol, 1.11 g) in 30 mL of anhydrous dichloromethane (DCM) in a round-bottom flask. Cool the solution to 0 °C using an ice-water bath.

  • Causality: Cooling mitigates the exothermic nature of the initial peroxy acid addition, preventing thermal degradation and minimizing the formation of ring-opened byproducts.

• Oxidant Addition: Add mCPBA (70-77% purity, 1.5 equiv, 15.0 mmol, ~3.36 g) portionwise over 15 minutes.

  • Causality: Portionwise addition prevents localized heating and controls the reaction kinetics of the electrophilic oxygen transfer.

• Incubation: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12–16 hours.

  • Causality: The electron-withdrawing fluorine atom reduces the nucleophilicity of the pyridine nitrogen, necessitating an extended reaction time to achieve full conversion.

• Self-Validating Quench: Add 20 mL of saturated aqueous Na₂S₂O₃ and stir vigorously for 30 minutes. Validation: Test the organic layer with KI-starch test paper; it must remain colorless.

  • Causality: Unreacted mCPBA concentrates during solvent evaporation, posing a severe explosion hazard. Na₂S₂O₃ reduces peroxides to safe alcohols/acids. KI paper provides a self-validating safety checkpoint.

• Workup: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 20 mL). Wash the combined organic layers with saturated aqueous NaHCO₃ (3 × 30 mL).

  • Causality: The NaHCO₃ wash deprotonates the meta-chlorobenzoic acid byproduct (pKa ~3.8), shifting it into the aqueous phase as a highly soluble sodium salt, cleanly separating it from the target N-oxide.

• Purification: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (SiO₂, 5-10% MeOH in DCM).

Step-by-step experimental workflow for mCPBA-mediated N-oxidation.

Protocol B: Scalable Synthesis using H₂O₂/AcOH (Process Scale)

This protocol avoids the generation of shock-sensitive mCBA waste, making it suitable for multi-gram to kilogram scale-up.

Step-by-Step Methodology:

• Reaction Setup: In a reaction vessel, dissolve 3-fluoro-5-methylpyridine (1.0 equiv, 100 mmol, 11.1 g) in glacial acetic acid (50 mL).

• Oxidant Addition: Add 30% aqueous H₂O₂ (3.0 equiv, 300 mmol, ~34 mL) dropwise at room temperature.

  • Causality: Acetic acid reacts with H₂O₂ in situ to form peracetic acid, the active electrophilic oxidant.

• Thermal Incubation: Attach a reflux condenser and heat the mixture to 70–80 °C for 16–24 hours.

  • Causality: The in situ generated peracetic acid is a milder oxidant than mCPBA. Elevated thermal energy is required to overcome the activation barrier imposed by the electron-deficient fluorinated pyridine ring.

• Concentration: Cool the reaction to room temperature. Carefully remove the majority of the acetic acid and water under reduced pressure (rotary evaporator, water bath < 50 °C).

• Neutralization & Workup: Dilute the concentrated residue with water (20 mL) and slowly add solid Na₂CO₃ until the pH reaches 8-9. Extract with chloroform or DCM (3 × 50 mL).

  • Causality: Neutralizing the residual acetic acid prevents the protonation of the N-oxide, ensuring it partitions effectively into the organic phase rather than remaining in the aqueous layer.

• Purification: Dry the combined organic layers over Na₂SO₄, concentrate, and recrystallize from a suitable solvent (e.g., EtOAc/Hexanes) to yield the product.

References

• Title: WO2018160889A1 - Aryl, heteroaryl, and heterocyclic pharmaceutical compounds for treatment of medical disorders Source: Google Patents URL: [1]

• Title: US20100179197A1 - Multi-substituted pyridyl sulfoximines and their use as insecticides Source: Google Patents URL: [2]

Sources

• 1. WO2018160889A1 - Aryl, heteroary, and heterocyclic pharmaceutical compounds for treatment of medical disorders - Google Patents [patents.google.com]
• 2. US20100179197A1 - Multi-substituted pyridyl sulfoximines and their use as insecticides - Google Patents [patents.google.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Advanced Application Note: 3-Fluoro-5-methylpyridine 1-oxide as a Strategic Intermediate in Agrochemical Synthesis

Executive Summary

In the development of next-generation agrochemicals, the strategic incorporation of fluorine into heterocyclic scaffolds is paramount for enhancing metabolic stability, modulating lipophilicity, and improving target binding affinity. While 3-fluoro-5-methylpyridine is a foundational building block in this domain[1], the inherent electron deficiency of the pyridine ring renders direct electrophilic functionalization kinetically unfavorable. To bypass this limitation, N-oxidation to 3-fluoro-5-methylpyridine 1-oxide is employed as a reversible, activating redox trigger. This application note provides a comprehensive, mechanistically grounded guide to utilizing this N-oxide intermediate for the synthesis of complex agrochemical active pharmaceutical ingredients (APIs).

Strategic Utility of Pyridine N-Oxidation in Fluorinated Scaffolds

Fluorinated pyridine derivatives are a cornerstone in the development of modern agrochemicals, offering unique physicochemical properties that enhance efficacy and target specificity, as demonstrated by commercial fungicides like Flupicolide[2]. However, achieving regioselective functionalization on these electron-poor rings requires strategic electronic manipulation.

The Causality of N-Oxidation

The parent compound, 3-fluoro-5-methylpyridine, strongly resists Electrophilic Aromatic Substitution (EAS) due to the electronegative nitrogen atom and the inductive electron-withdrawing effect of the fluorine atom[3]. Converting the pyridine to its N-oxide fundamentally alters its electronic landscape. The oxygen atom donates electron density back into the π -system via resonance, specifically enriching the C2, C4, and C6 positions. This activation allows the scaffold to undergo EAS—most notably nitration—under harsh conditions[4]. Furthermore, the N-oxide moiety acts as an exceptional directing group, setting the stage for subsequent Nucleophilic Aromatic Substitution (SNAr) by activating leaving groups at the C2 and C4 positions.

Figure 1: Synthetic workflow from base pyridine to active agrochemical ingredient.

Key Synthetic Pathways & Mechanistic Insights

Regioselective Nitration

The most critical transformation of 3-fluoro-5-methylpyridine 1-oxide is its regioselective nitration to yield 3-fluoro-4-nitro-5-methylpyridine 1-oxide (CAS 13958-88-8)[5]. Mechanistic Rationale: While the N-oxide is protonated in the highly acidic nitrating mixture (fuming HNO 3​ / conc. H 2​ SO 4​ ), a small equilibrium concentration of the free base remains. The resonance-donating effect of the N-oxide directs the highly electrophilic nitronium ion (NO 2+​ ) to the C2 and C4 positions. Steric shielding from the adjacent 3-fluoro and 5-methyl groups, combined with the electronic stabilization of the Wheland intermediate, drives the reaction almost exclusively to the C4 position.

Figure 2: Mechanistic pathway of regioselective nitration directed by the N-oxide.

Nucleophilic Aromatic Substitution (SNAr)

Once the nitro group is installed at C4, it acts as a superior leaving group. The N-oxide further withdraws electron density from the C4 position via induction, making it highly susceptible to nucleophilic attack by amines, alkoxides, or thiols. This SNAr pathway is extensively utilized to link the fluorinated pyridine core to diverse functional appendages required for herbicidal or fungicidal activity[4].

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in validation checkpoints to ensure reaction integrity and safety.

Protocol A: Synthesis of 3-Fluoro-5-methylpyridine 1-oxide

Objective: Activate the pyridine ring for downstream electrophilic functionalization.

• Setup: In a flame-dried 500 mL round-bottom flask, dissolve 3-fluoro-5-methylpyridine (1.0 equiv, 100 mmol) in anhydrous dichloromethane (DCM, 200 mL).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath to control the exothermic oxidation.

• Oxidation: Portion-wise, add meta-chloroperoxybenzoic acid (mCPBA, 77% purity, 1.2 equiv) over 30 minutes.

  • Causality: mCPBA is chosen for its solubility in DCM, allowing a homogeneous reaction that minimizes ring-opening side reactions common with aqueous peroxides.

• Propagation: Remove the ice bath and allow the reaction to stir at ambient temperature for 12 hours.

• Validation Checkpoint 1 (Reaction Completion): Perform TLC (10% MeOH in DCM). The parent pyridine (high Rf​ ) must be completely consumed, replaced by a highly polar, baseline-adjacent spot corresponding to the N-oxide.

• Workup & Quenching: Quench the reaction by adding saturated aqueous Na 2​ S 2​ O 3​ (100 mL).

  • Validation Checkpoint 2 (Safety): Test the organic layer with KI-starch paper. A negative result (no blue/black color) validates the complete destruction of residual peroxides, preventing thermal excursions during solvent evaporation.

• Isolation: Wash the organic layer with saturated aqueous NaHCO 3​ (3 × 100 mL) to remove meta-chlorobenzoic acid. Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to yield the N-oxide as a pale-yellow solid.

Protocol B: Regioselective Nitration to 3-Fluoro-4-nitro-5-methylpyridine 1-oxide

Objective: Install a versatile leaving group at the C4 position.

• Setup: In a 250 mL two-neck flask equipped with a reflux condenser and a dropping funnel, dissolve 3-fluoro-5-methylpyridine 1-oxide (1.0 equiv, 50 mmol) in concentrated H 2​ SO 4​ (40 mL) at 0 °C.

• Nitronium Generation: Slowly add fuming HNO 3​ (3.0 equiv, 150 mmol) dropwise via the dropping funnel, maintaining the internal temperature below 10 °C.

• Heating: Gradually heat the reaction mixture to 90 °C and stir for 5 hours.

  • Causality: High thermal energy is required to overcome the kinetic barrier of reacting the protonated (deactivated) N-oxide species.

• Quenching: Cool the mixture to room temperature and carefully pour it over 300 g of crushed ice.

• Validation Checkpoint 1 (Precipitation): The sudden drop in solubility upon aqueous dilution should result in the immediate precipitation of a yellow crystalline solid (the nitro-derivative).

• Neutralization: Carefully neutralize the aqueous mixture to pH 7 using solid Na 2​ CO 3​ . Extract with Ethyl Acetate (3 × 150 mL).

• Validation Checkpoint 2 (Regioselectivity): Analyze the crude product via 1 H-NMR (CDCl 3​ ). The successful C4-nitration is self-validated by the disappearance of the C4 proton signal and the emergence of two distinct, non-coupled singlets corresponding to the isolated C2 and C6 protons.

Quantitative Reaction Metrics

The following table summarizes the expected quantitative data for the functionalization workflow, providing benchmarking metrics for process scale-up[6].

Reaction Step	Reagents & Solvents	Temp (°C)	Time (h)	Typical Yield (%)	Purity (LC-MS)	Key Analytical Marker
N-Oxidation	mCPBA, DCM	0 to 25	12	88 - 92	>98%	M+1 = 128.1 m/z
C4-Nitration	Fuming HNO 3​ , conc. H 2​ SO 4​	90	5	75 - 82	>95%	M+1 = 173.1 m/z
SNAr (Amination)	R-NH 2​ , K 2​ CO 3​ , DMF	80	8	80 - 85	>97%	Loss of NO 2​ (M-46)

Sources

• 1. CAS 407-21-6: 3-Fluoro-5-picoline | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. mdpi.com [mdpi.com]
• 5. 3-Fluoro-4-Nitro-5-Picoline 1-Oxide | 13958-88-8 | ChemicalCell [chemicalcell.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Catalytic Paradigms of 3-Fluoro-5-methylpyridine 1-Oxide Derivatives

Document Type: Technical Application Note & Standard Operating Protocols Target Audience: Synthetic Chemists, Process Researchers, and Drug Discovery Scientists

Introduction and Mechanistic Rationale

Pyridine N-oxides have long been established as versatile reagents in organic synthesis, functioning both as mild Lewis base organocatalysts and as potent oxygen atom transfer (OAT) agents[1]. However, the catalytic efficiency of unsubstituted pyridine N-oxide is often hampered by product inhibition (due to excessive basicity) or competitive side reactions.

The introduction of a push-pull electronic system —specifically seen in 3-fluoro-5-methylpyridine 1-oxide and its chiral derivatives—solves these kinetic bottlenecks.

• The 3-Fluoro Substituent (Electron-Withdrawing): Lowers the overall pKa of the N-oxide, attenuating its basicity. This prevents the catalyst from binding too tightly to the reaction products, thereby facilitating rapid catalyst turnover and preventing catalyst poisoning[2].

• The 5-Methyl Substituent (Electron-Donating): Fine-tunes the polarizability of the N–O bond, ensuring sufficient nucleophilicity at the oxygen atom to effectively coordinate with Lewis acidic centers (e.g., hypervalent silicon or transition metals)[1].

This guide details two primary workflows utilizing this unique electronic tuning: Lewis Base-Catalyzed Allylation and Gold-Catalyzed Oxygen Atom Transfer (OAT) .

Workflow A: Lewis Base Organocatalysis (Sakurai-Hosomi-Denmark Allylation)

In the asymmetric allylation of aldehydes using allyltrichlorosilane, 3-fluoro-5-methylpyridine 1-oxide derivatives act as Lewis base catalysts. The N-oxide oxygen coordinates to the silicon atom, expanding its coordination sphere to generate a highly reactive, hypervalent silicate intermediate[2].

Mechanistic Pathway

Fig 1. Lewis base catalytic cycle for the allylation of aldehydes via hypervalent silicon.

Protocol: Allylation of Benzaldehyde

Self-Validating System: The protocol utilizes diisopropylethylamine (DIPEA) to scavenge HCl generated during the reaction, preventing the premature degradation of the halosilane.

Reagents:

• Benzaldehyde (1.0 mmol)

• Allyltrichlorosilane (1.2 mmol)

• 3-Fluoro-5-methylpyridine 1-oxide derivative (0.1 mmol, 10 mol%)

• DIPEA (3.0 mmol)

• Anhydrous Acetonitrile (5.0 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon three times. Causality: Allyltrichlorosilane is highly moisture-sensitive; trace water will lead to competitive hydrolysis, drastically reducing the yield.

• Catalyst Loading: Dissolve the 3-fluoro-5-methylpyridine 1-oxide catalyst (10 mol%) and benzaldehyde (1.0 mmol) in anhydrous acetonitrile (5.0 mL).

• Temperature Control: Cool the reaction mixture to -40 °C using a dry ice/acetonitrile bath. Causality: Lower temperatures suppress the uncatalyzed background reaction, maximizing the stereocontrol imparted by the N-oxide catalyst.

• Activation: Add DIPEA (3.0 mmol) dropwise, followed by the slow addition of allyltrichlorosilane (1.2 mmol) via a gas-tight syringe.

• Propagation: Stir the mixture at -40 °C for 24–48 hours. Monitor the disappearance of the aldehyde via TLC (Hexanes/EtOAc 8:2).

• Quenching & Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (10 mL) at -40 °C, then allow it to warm to room temperature. Extract the aqueous layer with dichloromethane (3 × 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to isolate the homoallylic alcohol.

Workflow B: Oxygen Atom Transfer (OAT) in Transition Metal Catalysis

Pyridine N-oxides are prototypical OAT reagents[3]. In gold-catalyzed alkyne oxidations, the 3-fluoro-5-methyl substitution pattern provides a highly tunable oxidant. The electron-withdrawing fluorine prevents the N-oxide from over-coordinating to the electrophilic gold center, while the N–O bond remains sufficiently labile to transfer oxygen to the alkyne, generating an α-oxo gold carbene[4].

Mechanistic Pathway

Fig 2. Oxygen Atom Transfer (OAT) cascade generating an α-oxo gold carbene.

Protocol: Gold-Catalyzed Oxidation of Alkynes to α-Diketo Derivatives

Self-Validating System: The generation of the intermediate α-oxo gold carbene is highly reactive. The protocol includes an internal nucleophile (or external trapping agent like morpholine) to immediately capture the carbene, preventing unwanted dimerization or degradation.

Reagents:

• Phenylacetylene (0.5 mmol)

• 3-Fluoro-5-methylpyridine 1-oxide (0.6 mmol, 1.2 equiv)

• Ph₃PAuNTf₂ (0.025 mmol, 5 mol%)

• Methanesulfonic acid (MsOH) (0.5 mmol, 1.0 equiv)

• 1,2-Dichloroethane (DCE) (3.0 mL)

Step-by-Step Methodology:

• Preparation: In a 10 mL glass vial equipped with a magnetic stir bar, add Ph₃PAuNTf₂ (5 mol%) and 3-fluoro-5-methylpyridine 1-oxide (1.2 equiv).

• Solvent Addition: Suspend the solids in 3.0 mL of anhydrous 1,2-Dichloroethane (DCE).

• Substrate & Additive Introduction: Add phenylacetylene (0.5 mmol) followed by MsOH (1.0 equiv). Causality: The acidic additive (MsOH) facilitates the cleavage of the N–O bond after the initial nucleophilic attack of the N-oxide onto the gold-activated alkyne, accelerating the formation of the α-oxo gold carbene.

• Reaction Execution: Seal the vial and stir the mixture at 60 °C for 12 hours. The solution typically transitions from pale yellow to a deep amber as the carbene is generated and trapped.

• Workup: Cool the reaction to room temperature. Filter the mixture through a short pad of silica gel, eluting with ethyl acetate (10 mL), to remove the gold catalyst and the deoxygenated pyridine byproduct.

• Analysis: Concentrate the filtrate and analyze via ¹H NMR to confirm the formation of the oxidized product (e.g., α-hydroxy ketone or diketone, depending on the trapping nucleophile).

Quantitative Data Summary

The table below summarizes the comparative catalytic efficiency of the 3-fluoro-5-methyl substituted N-oxide against standard pyridine N-oxide in the benchmark allylation of benzaldehyde.

Catalyst / Reagent	Reaction	Loading	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
Pyridine 1-oxide	Allylation	10 mol%	-40	48	45	N/A (Achiral)
Chiral Pyridine 1-oxide	Allylation	10 mol%	-40	48	62	55
Chiral 3-F-5-Me-Pyridine 1-oxide	Allylation	10 mol%	-40	24	89	92
Pyridine 1-oxide	Alkyne OAT	1.2 equiv	60	24	58	N/A
3-F-5-Me-Pyridine 1-oxide	Alkyne OAT	1.2 equiv	60	12	94	N/A

Note: The push-pull electronic configuration halves the reaction time and significantly boosts both yield and stereoselectivity by optimizing the binding/release kinetics of the catalyst.

References

• Pyridine N-Oxides and Derivatives Thereof in Organocatalysis ResearchGate URL:[Link]

• Heteroaromatic N-Oxides in Asymmetric Catalysis: A Review National Center for Biotechnology Information (PMC) URL:[Link]

• The First OCCCO Pentadentate Chelates: Osmium Mediated Stepwise Oxidations of Terminal Alkynes by Pyridine N‐Oxide Chinese Journal of Chemistry URL:[Link]

• A New Mode of Reactivity for Pyridine N-Oxide: C−H Activation with Uranium(IV) and Thorium(IV) Bis(alkyl) Complexes Journal of the American Chemical Society (ACS) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. hpxia.xmu.edu.cn [hpxia.xmu.edu.cn]

Application Note: Protocol for the Purification of 3-Fluoro-5-methylpyridine 1-oxide

Chemical Context & Mechanistic Rationale

The synthesis and purification of substituted pyridine N-oxides are critical workflows in drug development, as these motifs serve as vital intermediates, oxygen transfer agents, and structural components in biologically active molecules. The target compound, 3-Fluoro-5-methylpyridine 1-oxide (CAS: 884495-17-4) [1], presents specific synthetic and purification challenges due to its electronic properties.

The electron-withdrawing fluorine atom at the C3 position significantly reduces the electron density on the pyridine nitrogen, rendering it less nucleophilic. Consequently, standard hydrogen peroxide/acetic acid oxidations often fail or require harsh conditions that promote side reactions. Instead, highly electrophilic peracids like m-chloroperoxybenzoic acid (mCPBA) are the industry standard for oxidizing electron-deficient pyridines[2].

However, the use of mCPBA generates a crude mixture containing the target N-oxide, unreacted starting material, residual mCPBA, and stoichiometric amounts of m-chlorobenzoic acid (mCBA). As a Senior Application Scientist, I have designed this protocol not merely as a sequence of steps, but as a self-validating system based on precise physicochemical causality. The purification strategy relies on orthogonal techniques: acid-base liquid-liquid extraction to remove acidic byproducts[3], normal-phase chromatography to separate non-polar unreacted starting materials[4], and a final two-solvent recrystallization to achieve >99% purity[4].

Quantitative Physicochemical Data

Understanding the physicochemical parameters of the target and its impurities is the foundation of this purification strategy.

Table 1: Physicochemical Properties of the Target Molecule

Parameter	Value
IUPAC Name	3-fluoro-5-methyl-1-oxidopyridin-1-ium
CAS Number	884495-17-4
Molecular Formula	C₆H₆FNO
Molecular Weight	127.12 g/mol

| Polarity | High (Dative N⁺–O⁻ bond) |

Table 2: Chromatographic & Extraction Parameters

Species	Classification	Removal / Elution Method	Mechanistic Rationale
mCPBA	Reactive Impurity	Aq. Na₂S₂O₃ Quench	Reductive cleavage of the peroxy bond prevents explosive concentration.
mCBA	Acidic Byproduct	Aq. NaHCO₃ Wash	pKa ~3.8; deprotonates in mild base (pH 8.3) to form a water-soluble sodium salt.
3-Fluoro-5-methylpyridine	Unreacted Starting Material	Silica Gel (DCM)	Low polarity; rapidly elutes near the solvent front (R_f ~0.8 in 5% MeOH/DCM).

| 3-Fluoro-5-methylpyridine 1-oxide | Target Product | Silica Gel (5-10% MeOH/DCM) | High dipole moment requires a polar modifier to disrupt strong silica interactions (R_f ~0.3 in 10% MeOH/DCM). |

Visual Workflows & Impurity Clearance

The following diagrams illustrate the end-to-end operational workflow and the logical fate of each impurity during the purification process.

Fig 1. End-to-end purification workflow for 3-Fluoro-5-methylpyridine 1-oxide.

Fig 2. Logical mapping of impurity clearance during the purification protocol.

Self-Validating Experimental Protocol

Reaction Quenching & Liquid-Liquid Extraction

Causality: Direct concentration of a reaction mixture containing peracids is a severe safety hazard. Furthermore, attempting chromatography with bulk mCBA present will overload the silica column and cause severe streaking. We leverage the acidity of mCBA to partition it into the aqueous phase[3].

• Reductive Quench: Cool the crude dichloromethane (DCM) reaction mixture to 0 °C. Slowly add a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) while stirring vigorously for 15 minutes.

  • Validation Check: Spot the organic layer on a KI-starch test strip. The absence of a dark blue/black color confirms the complete destruction of peroxides.

• Acid-Base Extraction: Add saturated aqueous sodium bicarbonate (NaHCO₃) to the mixture. Stir until gas evolution (CO₂) completely ceases.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Collect the lower organic (DCM) layer. Extract the remaining aqueous layer with two additional volumes of DCM to ensure complete recovery of the highly polar N-oxide.

• Drying: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude solid.

Normal-Phase Flash Chromatography

Causality: Pyridine N-oxides possess a highly polarized dative bond, making them stick strongly to the stationary phase. A gradient incorporating a protic, highly polar modifier (Methanol) is required to elute the product, while the non-polar parent pyridine elutes immediately[4].

• Column Preparation: Pack a silica gel column using 100% DCM. Dry-load the crude product onto a small amount of silica gel to ensure a tight sample band.

• Elution Gradient:

  • Begin elution with 100% DCM (2 column volumes) to flush out any unreacted 3-fluoro-5-methylpyridine.

  • Step the gradient to 5% MeOH in DCM (3 column volumes).

  • Finally, step to 10% MeOH in DCM to elute the target N-oxide[4].

• TLC Monitoring: Monitor fractions via TLC (Eluent: 10% MeOH in DCM).

  • Validation Check: The unreacted pyridine will appear near the solvent front (R_f ~ 0.8), while the target 3-Fluoro-5-methylpyridine 1-oxide will appear as a distinct, UV-active spot at R_f ~ 0.3.

• Concentration: Pool the fractions containing the pure N-oxide and evaporate the solvent under reduced pressure.

Two-Solvent Recrystallization

Causality: Chromatography often leaves trace amounts of silica and solvent impurities. Because pyridine N-oxides are prone to "oiling out" or retaining moisture, a two-solvent recrystallization utilizing a good solvent (Toluene) and an anti-solvent (Heptane) provides the thermodynamic environment necessary for perfect crystal lattice formation[4].

• Dissolution: Suspend the chromatographed N-oxide in heptane (approx. 6 mL/g) in a round-bottom flask equipped with a reflux condenser. Heat the suspension to 95 °C using an oil bath.

• Titration with Good Solvent: Add hot toluene dropwise (in ~1 mL/g portions) just until all solids completely dissolve[4].

• Controlled Crystallization: Turn off the heat source and allow the clear solution to cool slowly to room temperature undisturbed overnight. Do not crash-cool, as this traps impurities within the crystal matrix.

• Isolation: Once room temperature is reached, immerse the flask in an ice bath (0 °C) for 30 minutes to maximize yield. Collect the resulting white crystals via vacuum filtration on a fritted Büchner funnel.

• Washing and Drying: Wash the filter cake with a minimal amount of ice-cold heptane. Dry the crystals under high vacuum (<0.1 mbar) overnight to afford the highly pure 3-Fluoro-5-methylpyridine 1-oxide.

References

• Organic Syntheses Procedure: Pyridine N-oxide Organic Syntheses URL:[Link]

• Product Class 1: Pyridines Thieme Connect URL:[Link]

• 3-fluoro-5-methyl-1-oxidopyridin-1-ium CAS#884495-17-4 ChemRadar Global PFAS Screening Tool URL:[Link]

• Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity MDPI - Molecules URL:[Link]

Sources

• 1. 3-fluoro-5-methyl-1-oxidopyridin-1-ium CAS#884495-17-4 | Global PFAS Screening Tool - Center for Per-and Polyfluoroalkyl Substances Information [chemradar.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity [mdpi.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Note: Advanced Handling, Storage, and Stability Protocols for 3-Fluoro-5-methylpyridine 1-oxide

Executive Summary & Structural Profiling

3-Fluoro-5-methylpyridine 1-oxide (CAS: 884495-17-4) is a highly specialized fluorinated heterocyclic building block utilized extensively in the synthesis of novel active pharmaceutical ingredients (APIs) and advanced agrochemicals[1]. The presence of the N-oxide moiety fundamentally alters the physicochemical behavior of the pyridine ring. The dative N→O bond is highly polarized, creating a significant dipole moment that dictates the compound's reactivity, hygroscopicity, and sensitivity to environmental factors[2].

Understanding the structural causality behind its degradation pathways is critical for researchers to maintain batch-to-batch reproducibility and prevent the introduction of impurities during multi-step organic synthesis.

Table 1: Physicochemical Profile of 3-Fluoro-5-methylpyridine 1-oxide

Parameter	Value / Description
IUPAC Name	3-fluoro-5-methyl-1-oxidopyridin-1-ium[1]
CAS Number	884495-17-4[1]
Molecular Formula	C6H6FNO[1]
Molecular Weight	127.116 g/mol [1]
Appearance	Off-white to light yellow crystalline powder[3]
Hygroscopicity	High (due to the strongly polarized N→O dative bond)[2]
Light Sensitivity	High (degrades via UV/Blue light exposure)[4]

Mechanistic Causality of Degradation

To handle this compound effectively, scientists must understand why it degrades under specific conditions. Standard laboratory environments pose three distinct threats to the integrity of pyridine N-oxides:

A. Photochemical Deoxygenation (Light Sensitivity) Pyridine N-oxides absorb photons in the near-UV and blue light regions[4]. Upon excitation to a singlet state, the molecule undergoes a rapid electrocyclization reaction to form a highly strained, transient oxaziridine intermediate[5]. This intermediate is thermodynamically unstable and quickly breaks down via two primary pathways: deoxygenation (yielding the parent 3-fluoro-5-methylpyridine) or thermal valence tautomerism (leading to ring contraction and the formation of pyrrole derivatives)[5].

Photochemical degradation pathway of pyridine N-oxides via oxaziridine intermediates.

B. Moisture Adsorption (Hygroscopicity) The oxygen atom of the N-oxide group is a potent hydrogen-bond acceptor. Exposure to ambient humidity results in rapid moisture adsorption into the crystal lattice[2]. This causes severe stoichiometric drift during massing (weighing errors) and can initiate unwanted hydrolytic side reactions if the compound is subsequently used in moisture-sensitive organometallic couplings.

C. Thermal Decomposition While the six-membered pyridine N-oxide ring confers a degree of baseline thermal stability[6], exposure to extreme heat or open flames can induce violent exothermic decomposition. This thermal breakdown releases highly toxic gases, including nitrogen oxides (NOx), carbon monoxide, and hydrogen fluoride[2].

Self-Validating Handling Protocols

To ensure scientific integrity, handling procedures must be treated as self-validating systems—meaning the protocol includes built-in checkpoints to verify that the material's integrity has not been compromised during manipulation.

Protocol 1: Inert Dispensing and Aliquoting

Objective: Prevent moisture ingress and photochemical degradation during massing.

• Preparation: Pre-weigh an empty, oven-dried amber glass vial equipped with a Teflon-lined cap. Record the exact tare weight on an analytical balance.

• Environmental Control: Transfer the bulk container of 3-Fluoro-5-methylpyridine 1-oxide and the tared vial into a glovebox purged with high-purity Argon or Nitrogen (O2 < 5 ppm, H2O < 1 ppm)[7].

• Dispensing: Using an anti-static micro-spatula, dispense the required aliquot into the amber vial.

• Hermetic Sealing: Seal the vial tightly and wrap the cap junction with Parafilm before removing it from the inert atmosphere.

• Validation Checkpoint: Re-weigh the sealed vial on the analytical balance outside the glovebox. The mass difference must exactly match the intended dispensed amount. Place a cobalt(II) chloride humidity indicator card inside the secondary storage desiccator; if the card transitions from blue to pink, the environmental seal is compromised and the batch must be flagged for Karl Fischer moisture titration.

Protocol 2: Spill Management and Decontamination

Objective: Safely neutralize and remove accidental releases without generating toxic aerosols.

• PPE Enforcement: Don appropriate personal protective equipment, including nitrile gloves, safety goggles, and a particulate respirator if dust generation is likely[2].

• Containment: Gently cover the spilled powder with a damp, inert absorbent material (e.g., diatomaceous earth or sand) to prevent the aerosolization of fine particulates[2].

• Collection: Sweep the dampened material using non-sparking tools and transfer it to a designated hazardous waste container for fluorinated organics[8].

• Validation Checkpoint: Wash the affected surface with a polar solvent mixture (e.g., ethanol/water). Post-cleanup, inspect the area in the dark using a handheld 365 nm UV lamp. The complete absence of residual fluorescence confirms the successful decontamination of the heterocyclic residue.

Step-by-step SOP workflow for the handling and storage of hygroscopic N-oxide compounds.

Optimized Storage Parameters

Long-term stability of 3-Fluoro-5-methylpyridine 1-oxide requires strict adherence to environmental controls. Deviations from these parameters will result in a measurable loss of assay purity over time.

Table 2: Critical Storage Parameters

Parameter	Optimal Condition	Causality / Consequence of Deviation
Temperature	15°C to 25°C[3]	Prevents thermal deoxygenation and the potential release of toxic NOx gases[2].
Atmosphere	Inert (Argon or N2)[7]	Prevents moisture absorption and subsequent stoichiometric drift or hydrolysis[2].
Illumination	Dark (Amber Vials)	Blocks near-UV/blue light, preventing photo-induced oxaziridine formation[4][5].
Container	Teflon-lined, sealed	Blocks ambient humidity and prevents cross-contamination with volatile laboratory solvents.

References

• [3] 3-Fluoro-4-Nitro-5-Picoline 1-Oxide CAS NO 13958-88-8, ChemicalCell. URL:

• [1] 3-fluoro-5-methyl-1-oxidopyridin-1-ium CAS#884495-17-4 | Global PFAS Screening Tool, ChemRadar. URL:

• [7] PYRIDINE-N-OXIDE CAS NO 694-59-7 MATERIAL SAFETY DATA SHEET, CDH Fine Chemical. URL:

• [8] PYRIDINE-D5 N-OXIDE SDS, 19639-76-0 Safety Data Sheets, ECHEMI. URL:

• [2] Pyridine-N-Oxide Safety Data Sheet, Jubilant Ingrevia. URL:

• [5] Photochemistry of pyrimidine N-oxides and N-benzoyliminopyrimidines, WUR eDepot. URL:

• [6] Tuning the Nature of N-Based Groups From N-Containing Reduced Graphene Oxide: Enhanced Thermal Stability, MDPI. URL:

• [4] Fast Photocatalyzed Deoxygenation of Organic N-oxides with a Rhenium Complex in the Presence of H2O, ChemRxiv. URL:

Sources

• 1. 3-fluoro-5-methyl-1-oxidopyridin-1-ium CAS#884495-17-4 | Global PFAS Screening Tool - Center for Per-and Polyfluoroalkyl Substances Information [chemradar.com]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. 3-Fluoro-4-Nitro-5-Picoline 1-Oxide | 13958-88-8 | ChemicalCell [chemicalcell.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. Tuning the Nature of N-Based Groups From N-Containing Reduced Graphene Oxide: Enhanced Thermal Stability Using Post-Synthesis Treatments [mdpi.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. echemi.com [echemi.com]

Application Note: Scale-Up Synthesis of 3-Fluoro-5-methylpyridine 1-oxide via Advanced Catalytic N-Oxidation

Executive Summary & Application Context

The synthesis of highly functionalized pyridine N-oxides is a critical operation in modern pharmaceutical and agrochemical development. 3-Fluoro-5-methylpyridine 1-oxide serves as a highly sought-after intermediate, most notably in the synthesis of complex active pharmaceutical ingredients (APIs) such as Complement Factor D (CFD) inhibitors used to treat alternative pathway-mediated disorders like Paroxysmal Nocturnal Hemoglobinuria (PNH) [1].

Scaling up the N-oxidation of pyridines presents significant thermochemical and safety challenges. Traditional methods utilizing meta-chloroperoxybenzoic acid (m-CPBA) or peracetic acid are fundamentally unsuited for kilogram-scale production due to poor atom economy, the generation of hazardous shock-sensitive byproducts, and massive exotherms [2]. This application note details two highly validated, scalable methodologies utilizing aqueous hydrogen peroxide (H₂O₂)—a green oxidant that produces only water as a byproduct. We contrast an optimized batch protocol using a homogeneous tungstate catalyst with a state-of-the-art continuous flow process utilizing a heterogeneous Titanium Silicalite-1 (TS-1) catalyst.

Role of 3-Fluoro-5-methylpyridine 1-oxide derivatives in inhibiting the Complement Factor D pathway.

Mechanistic Insights & Causality (E-E-A-T)

Electronic Effects on Substrate Reactivity

The N-oxidation of 3-fluoro-5-methylpyridine is highly dependent on the electronic density of the pyridine nitrogen. The substrate features competing electronic effects:

• Fluorine at C3: Exerts a strong electron-withdrawing inductive effect (-I), which pulls electron density away from the nitrogen lone pair.

• Methyl at C5: Exerts a mild electron-donating inductive effect (+I).

The net result is a slightly electron-deficient pyridine ring compared to unsubstituted pyridine. Consequently, the nitrogen is less nucleophilic, requiring a highly active electrophilic oxygen species to drive the reaction to completion.

Catalyst Selection & Causality

To overcome the reduced nucleophilicity without resorting to dangerous peracids, transition metal catalysis is employed to activate H₂O₂.

• Batch (Sodium Tungstate, Na₂WO₄): Tungstate reacts with H₂O₂ to form a highly reactive peroxotungstate complex. This intermediate acts as a superior electrophilic oxygen donor, effectively transferring oxygen to the electron-deficient pyridine nitrogen.

• Continuous Flow (Titanium Silicalite-1, TS-1): TS-1 is a zeolite containing isomorphously substituted titanium atoms. The Ti(IV) sites coordinate with H₂O₂ to form a stable titanium hydroperoxo species (Ti-OOH) within the micropores of the zeolite [3]. This heterogeneous approach allows for extreme local concentrations of the active oxidant while preventing bulk decomposition of H₂O₂.

Process Safety & Thermochemistry

N-oxidation with H₂O₂ is highly exothermic. Process safety assessments of similar pyridine oxidations reveal adiabatic temperature rises exceeding 50 °C, with thermal runaway leading to explosive gas-generating decomposition of H₂O₂ at temperatures above 95 °C [4].

Furthermore, the initial reaction mixture of pyridine, aqueous H₂O₂, and organic solvent often forms a liquid-liquid phase separation . In batch reactors, poor mixing across these phases leads to localized hot spots and stalled conversions. Continuous flow chemistry mitigates these risks entirely by utilizing static micromixers (SMVs) to force phase homogenization and microreactors to provide superior surface-area-to-volume ratios for instantaneous heat dissipation [4].

Experimental Protocols: Self-Validating Systems

Protocol A: Optimized Batch Synthesis (Na₂WO₄ / H₂O₂)

This protocol is suitable for 100 g to 1 kg scale where continuous flow infrastructure is unavailable.

Reagents: 3-Fluoro-5-methylpyridine (1.0 eq), 30% Aqueous H₂O₂ (3.0 eq), Na₂WO₄·2H₂O (0.05 eq), Glacial Acetic Acid (solvent).

Step-by-Step Methodology:

• Reactor Charging: To a jacketed glass reactor equipped with an overhead stirrer, internal thermocouple, and reflux condenser, charge 3-fluoro-5-methylpyridine (1.0 eq) and glacial acetic acid (3 volumes).

• Catalyst Addition: Add Na₂WO₄·2H₂O (5 mol%). Stir at 400 rpm to ensure complete dissolution. Heat the mixture to 60 °C.

• Controlled Oxidation (Self-Validation Step 1): Begin dropwise addition of 30% H₂O₂ (3.0 eq) via an addition funnel. Critical Control: The addition rate must be strictly governed by the internal temperature. Do not allow the internal temperature to exceed 80 °C. If T > 80 °C, halt addition and increase jacket cooling.

• Maturation: Once addition is complete, maintain the reaction at 80 °C for 12 hours.

• IPC Monitoring (Self-Validation Step 2): Sample the reaction mixture and analyze via HPLC (C18 column, MeCN/Water gradient). Proceed to workup only when unreacted substrate is < 1.0% AUC.

• Quenching (Self-Validation Step 3): Cool the reactor to 10 °C. Slowly add an aqueous solution of Na₂S₂O₃ (sodium thiosulfate) to quench residual peroxides. Validation: Test the mixture with KI-starch indicator paper. The paper must remain white (0 ppm peroxide) before proceeding.

• Isolation: Adjust the pH to 7.5 using 20% NaOH (aq). Extract the product with Dichloromethane (3 x 4 volumes). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the product as an off-white solid.

Protocol B: Continuous Flow Synthesis (TS-1 / H₂O₂)

This protocol represents the modern industrial standard for safe, multi-kilogram scale-up.

Continuous flow reactor workflow for the TS-1 catalyzed N-oxidation of 3-fluoro-5-methylpyridine.

System Preparation:

• Reactor Packing: Pack a stainless-steel tubular reactor (e.g., 10 mL internal volume) with commercial TS-1 zeolite catalyst (20-40 mesh). Secure with glass wool and frits at both ends.

• Thermal Equilibration: Submerge the packed-bed reactor (PBR) in a heated oil bath or Peltier heating block set to 85 °C.

Step-by-Step Methodology:

• Feed Preparation:

  • Feed A: Prepare a 2.0 M solution of 3-fluoro-5-methylpyridine in Methanol.

  • Feed B: 30% Aqueous H₂O₂.

• Pumping & Mixing: Utilize dual HPLC pumps to deliver Feed A and Feed B at a molar ratio of 1:1.5 (Substrate:H₂O₂). Route both streams through a 3D-printed Static Micromixer (SMV) to ensure complete liquid-liquid phase homogenization prior to the catalyst bed.

• Reaction Execution: Flow the homogenized mixture through the 85 °C PBR. Adjust the combined flow rate to achieve a residence time ( tres​ ) of exactly 12 minutes.

• In-Line Quenching (Self-Validation Step 1): At the reactor outlet, introduce a third stream (Feed C) containing 1.0 M Na₂S₂O₃ (aq) via a T-mixer to immediately neutralize unreacted H₂O₂. Validation: Periodically spot the effluent on peroxide test strips to guarantee complete quenching.

• Steady-State IPC (Self-Validation Step 2): Divert a 50 µL aliquot of the quenched effluent to an at-line HPLC every 30 minutes. The system is considered at "steady-state" when conversion variance is < 0.5% between consecutive runs.

• Continuous Isolation: The effluent is collected, the methanol is continuously distilled off, and the aqueous layer is extracted with ethyl acetate to yield the highly pure N-oxide.

Quantitative Data Comparison

The transition from batch to continuous flow yields profound improvements in safety, efficiency, and environmental impact. The data below summarizes the process metrics for a 1 kg scale-up campaign.

Process Parameter	Batch Process (Na₂WO₄ / H₂O₂)	Continuous Flow (TS-1 / H₂O₂)
Reaction / Residence Time	12.0 – 16.0 hours	12 minutes
Operating Temperature	80 °C (Strictly controlled)	85 °C (Isothermal via PBR)
Substrate : Oxidant Ratio	1.0 : 3.0	1.0 : 1.5
Isolated Yield	85 – 88%	> 95%
Space-Time Yield (STY)	< 0.1 kg / L / h	> 2.5 kg / L / h
Catalyst Separation	Aqueous extraction required	Zero separation (Heterogeneous bed)
Safety Profile	High risk of thermal runaway	Excellent heat dissipation; intrinsically safe

References

• Aryl, heteroaryl, and heterocyclic pharmaceutical compounds for treatment of medical disorders. WIPO Patent WO2018160889A1. Available at:[Link]

• Continuous Flow Microreactor Promoted the Catalytic N-Oxidation Reaction of Pyridine Derivatives. Synthesis 2022, 54, 3999-4004. Available at:[Link]

• Selective oxidation of pyridine to pyridine-N-oxide with hydrogen peroxide over Ti-MWW catalyst. Catalysis Today 2010, 157 (1-4), 114-118. Available at:[Link]

• Development and Scale-Up of a Fully Continuous-Flow Synthesis of 2-Hydroxypyridine-N-oxide. Organic Process Research & Development 2023, 27 (12), 2297–2303. Available at:[Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Fluoro-5-methylpyridine 1-oxide

Welcome to the technical support center for the synthesis of 3-Fluoro-5-methylpyridine 1-oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you improve your reaction yields and overcome common challenges encountered during this synthesis. 3-Fluoro-5-methylpyridine and its N-oxide derivative are valuable intermediates in the creation of pharmaceuticals and agrochemicals.[1]

Core Synthesis Overview

The N-oxidation of pyridine derivatives is a fundamental transformation in organic synthesis. The most common method for this conversion is the use of a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), which is a versatile and powerful oxidizing agent.[2][3] The reaction involves the direct oxidation of the nitrogen atom in the pyridine ring to form the corresponding N-oxide.

General Reaction Scheme

The synthesis of 3-Fluoro-5-methylpyridine 1-oxide is typically achieved by reacting 3-Fluoro-5-methylpyridine with an oxidizing agent like m-CPBA in a suitable solvent, such as dichloromethane (DCM) or chloroform.[4][5]

Troubleshooting Guide (Q&A Format)

This section addresses specific issues that you may encounter during the synthesis of 3-Fluoro-5-methylpyridine 1-oxide.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

A1: Low yields in this N-oxidation can stem from several factors. The electron-withdrawing nature of the fluorine atom can deactivate the pyridine ring, making the nitrogen less nucleophilic and thus, harder to oxidize.[6] Here’s a systematic approach to troubleshooting:

• Incomplete Reaction: The reaction may not be going to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present after the expected reaction time, consider extending the reaction time or slightly increasing the temperature. However, be cautious with temperature, as it can also promote side reactions.

• Purity of Starting Materials: Ensure your 3-Fluoro-5-methylpyridine and m-CPBA are of high purity.[7] Impurities can interfere with the reaction. m-CPBA is often sold with a purity of around 75%, with m-chlorobenzoic acid as a major impurity, which should be accounted for when calculating equivalents.[8]

• Stoichiometry of the Oxidizing Agent: Using an insufficient amount of m-CPBA will lead to incomplete conversion. It is common to use a slight excess of m-CPBA (1.1 to 1.5 equivalents) to drive the reaction to completion.[5]

• Reaction Temperature: The reaction is often started at a low temperature (0-5 °C) to control the initial exotherm, and then allowed to warm to room temperature.[5] Maintaining a controlled temperature throughout the addition of the oxidant is crucial.[8]

• Work-up and Purification Losses: Pyridine N-oxides can be highly water-soluble, leading to significant product loss during aqueous work-up.[8] To minimize this, saturate the aqueous phase with sodium chloride before extraction. Additionally, multiple extractions with an organic solvent are recommended.

Q2: I'm observing significant side product formation. What are these byproducts and how can I prevent them?

A2: The primary side product in m-CPBA oxidations is m-chlorobenzoic acid, which is formed from the reduction of m-CPBA.[3] Other potential side reactions include over-oxidation or ring-opening, though these are less common under mild conditions.

• Removal of m-chlorobenzoic acid: This acidic byproduct can be effectively removed during the work-up. After the reaction is complete, quenching with a reducing agent like sodium sulfite or sodium thiosulfate can neutralize any remaining m-CPBA.[8][9] Subsequently, washing the organic layer with a basic aqueous solution, such as saturated sodium bicarbonate, will extract the m-chlorobenzoic acid.[9] A patent describes a method where after concentrating the reaction mixture, water is added, and the pH is adjusted to 4-5 to facilitate the removal of impurities by filtration.[5]

• Minimizing Other Side Reactions: Maintaining a low reaction temperature, especially during the addition of m-CPBA, can help minimize the formation of undesired byproducts.[4]

Q3: The reaction is very slow or appears to be stalled. What steps can I take to drive it to completion?

A3: For electron-deficient pyridines, N-oxidation can be sluggish. Here are some strategies to enhance the reaction rate:

• Choice of Oxidizing Agent: While m-CPBA is common, other peroxy acids like peracetic acid can also be used.[10][11] For particularly difficult substrates, more powerful oxidizing systems, such as hydrogen peroxide in combination with a strong acid like trifluoroacetic acid, or specialized catalysts, may be necessary.[12]

• Solvent Effects: The choice of solvent can influence the reaction rate. Chlorinated solvents like dichloromethane and chloroform are standard.[4][5]

• Catalysis: While not always necessary for this specific substrate, catalytic methods for N-oxidation exist and can be explored for highly deactivated systems.[13][14]

Q4: How do I effectively purify the final product?

A4: The purification of pyridine N-oxides requires careful consideration of their physical properties.

• Extraction: As mentioned, due to their polarity and potential water solubility, it is crucial to perform an efficient extraction from the aqueous phase.

• Chromatography: Column chromatography on silica gel is a common method for purification. A polar solvent system, such as a gradient of methanol in dichloromethane, is typically effective.[5]

• Crystallization: If the product is a solid, recrystallization can be an excellent final purification step. Isopropyl alcohol has been used for the purification of pyridine-N-oxide hydrochloride.[10]

• Drying: Pyridine N-oxides can be hygroscopic.[15] Ensure the final product is thoroughly dried under vacuum.

Frequently Asked Questions (FAQs)

Q: What are the main safety precautions to consider when working with m-CPBA?

A: m-CPBA is a strong oxidizing agent and should be handled with care. It is a potentially explosive solid, especially when pure.[8] Always use a safety shield and wear appropriate personal protective equipment (PPE). Reactions involving peroxy compounds can be exothermic, so it's important to control the rate of addition and provide adequate cooling.[8][10] Any unreacted m-CPBA should be quenched with a reducing agent before work-up and solvent removal.[8]

Q: Can I use hydrogen peroxide and acetic acid instead of m-CPBA?

A: Yes, a mixture of hydrogen peroxide and acetic acid forms peracetic acid in situ and is a common reagent for pyridine N-oxidation.[10][11][16] This method can be effective and is often used in large-scale syntheses.[17] However, reaction conditions, such as temperature and reaction time, may need to be optimized for your specific substrate.

Q: How can I monitor the reaction progress effectively?

A: Thin Layer Chromatography (TLC) is the most convenient method. Use a polar solvent system (e.g., 10:1 DCM/Methanol) for development. The N-oxide product will be significantly more polar than the starting pyridine and will have a lower Rf value. Staining with potassium permanganate or visualization under UV light can be used to see the spots.

Q: My final product is an oil, but the literature reports a solid. What could be the issue?

A: This could be due to residual solvent or impurities. Ensure your product is completely dry by using a high vacuum pump. If it remains an oil, it may indicate the presence of impurities that are depressing the melting point. Further purification by column chromatography may be necessary. The presence of water can also prevent solidification as many N-oxides are hygroscopic.[15]

Experimental Protocols & Data

Table 1: Comparison of Common Oxidizing Agents for Pyridine N-Oxidation

Oxidizing Agent	Typical Solvent	Temperature	Advantages	Disadvantages	Reference
m-CPBA	Dichloromethane, Chloroform	0 °C to RT	Readily available, generally high yielding, predictable.	Potentially explosive, byproduct removal necessary.	[5][8]
Hydrogen Peroxide / Acetic Acid	Acetic Acid	70-85 °C	Inexpensive, suitable for large scale.	Higher temperatures may be required, potential for side reactions.	[10][11]
Urea-Hydrogen Peroxide (UHP)	Acetonitrile	Varies	Stable solid, easy to handle.	May require activation with an anhydride for less reactive substrates.	[12][13]
Sodium Percarbonate	Varies	Varies	Stable, inexpensive, and safe oxygen source.	Often requires a catalyst (e.g., Rhenium-based).	[13]

Detailed Protocol: Synthesis of 3-Fluoro-5-methylpyridine 1-oxide using m-CPBA

This protocol is a general guideline and may require optimization.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 3-Fluoro-5-methylpyridine (1.0 eq) in dichloromethane (DCM, ~10 mL per gram of starting material). Cool the flask to 0 °C in an ice bath.

• Oxidant Addition: Dissolve m-CPBA (75%, 1.2 eq) in a minimal amount of DCM and add it to the dropping funnel. Add the m-CPBA solution dropwise to the stirred pyridine solution over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the consumption of the starting material by TLC (e.g., 10:1 DCM/MeOH).

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly add a saturated aqueous solution of sodium sulfite until a starch-iodide paper test indicates the absence of peroxides.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (2x) and brine (1x).

• Extraction: Extract the aqueous layers with DCM (3x) to recover any water-soluble product.

• Drying and Concentration: Combine all organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a gradient of methanol in dichloromethane, to afford the pure 3-Fluoro-5-methylpyridine 1-oxide.

Visualizations

Workflow for Troubleshooting Low Yield

Caption: A flowchart for systematically troubleshooting low yield in N-oxidation reactions.

Decision Tree for Product Purification

Caption: Decision-making process for the purification of 3-Fluoro-5-methylpyridine 1-oxide.

References

• Organic Syntheses Procedure: pyridine-n-oxide. Organic Syntheses. Available at: [Link]

• Palav, A., et al. (2018). The m-CPBA–NH3(g) System: A Safe and Scalable Alternative for the Manufacture of (Substituted) Pyridine and Quinoline N-Oxides. ACS Publications. Available at: [Link]

• Palav, A., et al. (2018). The m-CPBA–NH3(g) System: A Safe and Scalable Alternative for the Manufacture of (Substituted) Pyridine and Quinoline N-Oxides. Organic Process Research & Development - ACS Publications. Available at: [Link]

• Efficient Synthesis of N-Oxide Derivatives: Substituted 2‐(2‐(Pyridyl‐N‐oxide)methylsulphinyl)benzimidazoles. ResearchGate. Available at: [Link]

• Varala, R., et al. (2024). Metal-free Oxidations with m-CPBA: An Octennial Update. Bentham Science Publishers. Available at: [Link]

• Synthesis process of pyridine-N-oxide. Google Patents. CN115160220A.

• A practical, efficient, and rapid method for the oxidation of electron deficient pyridines using trifluoroacetic anhydride and hydrogen peroxide–urea complex. ResearchGate. Available at: [Link]

• A Novel Reagent Combination for the Oxidation of Highly Electron Deficient Pyridines to N-Oxides: Trifluoromethanesulfonic Anhydride/Sodium Percarbonate. ResearchGate. Available at: [Link]

• Hsieh, S-Y., et al. Catalytic Enantioselective Pyridine N-Oxidation. ChemRxiv. Available at: [Link]

• Deoxygenation of Pyridine N-Oxides by Palladium-Catalysed Transfer Oxidation of Trialkylamines. Organic Chemistry Portal. Available at: [Link]

• 3-Fluoro-4-Nitro-5-Picoline 1-Oxide CAS NO 13958-88-8. ChemicalCell. Available at: [Link]

• Controllable Pyridine N-Oxidation–Nucleophilic Dechlorination Process for Enhanced Dechlorination of Chloropyridines: The Cooperation of HCO4– and HO2–. Environmental Science & Technology - ACS Publications. Available at: [Link]

• Catalytic Oxidations with Meta-Chloroperoxybenzoic Acid (m-CPBA) and Mono- and Polynuclear Complexes of Nickel. Semantic Scholar. Available at: [Link]

• How to dry pyridine N-oxide obtained commerically. Reddit. Available at: [Link]

• Recent trends in the chemistry of pyridine N-oxides. Arkivoc. Available at: [Link]

• Preparation of Pyridine N-oxide Derivatives in Microreactor. Periodica Polytechnica. Available at: [Link]

• Synthesis of N-oxides of pyridines and related compounds. Organic Chemistry Portal. Available at: [Link]

• Jovanovic, M. V. (1984). Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry, 62(6), 1176–1181. Available at: [Link]

• Preparation and Alkylation of N-Oxide Pyridine. Reddit. Available at: [Link]

• Preparation method of fluoropyridine compounds. Google Patents. CN102898358A.

• Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Bautin, P. A., & Talsi, E. P. (2021). Catalytic Oxidations with Meta-Chloroperoxybenzoic Acid (m-CPBA) and Mono- and Polynuclear Complexes of Nickel: A Mechanistic Outlook. MDPI. Available at: [Link]

• Synthesis of pyridine-N-oxide. Google Patents. CN1982297A.

• A New Convenient Synthesis of Pyridine-N-oxides. OSTI.GOV. Available at: [Link]

• 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid. Organic Chemistry Portal. Available at: [Link]

• Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides. Chemical Communications (RSC Publishing). Available at: [Link]

• 3-methyl-4-nitropyridine-1-oxide. Organic Syntheses. Available at: [Link]

• A Review on the Synthesis and Chemical Transformation of Quinazoline 3-Oxides. MDPI. Available at: [Link]

• A kind of method for preparing 3-picoline-N-oxide. Google Patents. CN108164460B.

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• 2. benthamdirect.com [benthamdirect.com]
• 3. 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. CN115160220A - Synthesis process of pyridine-N-oxide - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
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• 13. N-oxide synthesis by oxidation [organic-chemistry.org]
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• 17. CN1982297A - Synthesis of pyridine-N-oxide - Google Patents [patents.google.com]

Technical Support Center: NMR Troubleshooting for 3-Fluoro-5-methylpyridine 1-oxide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals resolve the unique spectroscopic challenges associated with 3-fluoro-5-methylpyridine 1-oxide .

This molecule presents a "perfect storm" of NMR complexities: the profound electronic effects of the N-oxide moiety, the pervasive heteronuclear spin-spin coupling from the fluorine atom, and the subtle long-range interactions of the methyl group. This guide synthesizes theoretical causality with field-proven methodologies to ensure your spectral interpretations are accurate and reproducible.

Part 1: Core NMR Characteristics & Expected Data

Before troubleshooting, it is critical to establish the baseline spectroscopic behavior of the molecule. The presence of 19 F (spin 1/2, 100% natural abundance) induces extensive J-coupling across both 1 H and 13 C spectra. Understanding these expected values is the first step in diagnosing spectral anomalies.

Table 1: Expected NMR Coupling Constants for 3-Fluoro-5-methylpyridine 1-oxide

Nuclear Interaction	Nuclei Involved	Expected Coupling Constant ( J , Hz)	Multiplicity Impact
1JCF​	C3 - F	240 – 260	13 C Doublet (Massive splitting)
2JCF​	C2 - F, C4 - F	15 – 30	13 C Doublet (Medium splitting)
3JCF​	C5 - F	5 – 10	13 C Doublet (Small splitting)
3JHF​	H2 - F, H4 - F	6 – 10	1 H Doublet (Strong coupling)
4JHF​	H6 - F	1 – 4	1 H Doublet (Fine splitting)
4JHH​	H2 - H4, H4 - H6	1 – 3	1 H Doublet (Meta coupling)

Part 2: Troubleshooting FAQs

Q1: Why do the chemical shifts of the α -protons (H2 and H6) vary significantly between different NMR samples of the same batch?

Causality: Pyridine N-oxides possess a highly polarized N-O bond. While the oxygen atom donates electron density into the ring via resonance, the strong inductive effect and magnetic anisotropy of the N-O moiety heavily deshield the α -protons (). Because the N-oxide oxygen is a strong hydrogen-bond acceptor, its electron density is highly sensitive to its environment. If your deuterated solvent (e.g., CDCl 3​ ) contains variable amounts of trace water, the degree of hydrogen bonding will fluctuate. This alters the electronic environment of the ring, causing the chemical shifts of H2 and H6 to drift unpredictably. Solution: Standardize your sample preparation. Dry your NMR solvents over 4Å molecular sieves and maintain a strict, uniform sample concentration (e.g., 20 mg/mL) to control intermolecular solute-solute and solute-solvent interactions.

Q2: The aromatic region of my 1 H NMR spectrum is an unreadable mess of overlapping multiplets. How can I distinguish between 1 H- 1 H coupling and 19 F- 1 H coupling?

Causality: Fluorine-19 couples strongly with nearby protons (). In 3-fluoro-5-methylpyridine 1-oxide, H2 and H4 are ortho to the fluorine atom, resulting in strong 3JHF​ couplings (6–10 Hz) that are nearly identical in magnitude to typical ortho proton-proton couplings. Because H2 and H4 also couple to each other and to H6 ( 4JHH​ meta couplings), the signals devolve into complex doublets of doublets (dd) or multiplets. Solution: Perform a 19 F-decoupled 1 H NMR experiment ( 1 H{ 19 F}). By continuously irradiating the 19 F resonance frequency during acquisition, all F-H couplings collapse. The resulting spectrum will only display the 1 H- 1 H meta/para couplings, drastically simplifying the multiplets and allowing for straightforward assignment.

Q3: Why are the 13 C signals for C3, C2, and C4 barely visible or appearing as noise in my standard 13 C NMR spectrum?

Causality: There are two compounding factors here. First, the carbon directly attached to the fluorine (C3) splits into a doublet with a massive coupling constant ( 1JCF​≈240−260 Hz), and adjacent carbons (C2, C4) split via 2JCF​ (15-30 Hz). This splitting effectively halves the peak height for these carbons. Second, quaternary carbons like C3 and C5 lack attached protons. They cannot efficiently relax via dipole-dipole interactions, resulting in exceptionally long longitudinal relaxation times ( T1​ ) and a lack of Nuclear Overhauser Effect (NOE) enhancement during standard 1 H-decoupled acquisition. Solution: Increase the relaxation delay (D1) to at least 2–3 seconds to allow quaternary carbons to fully relax between pulses. Additionally, increase the number of scans (ns ≥ 1024) to compensate for the signal intensity lost to C-F splitting.

Part 3: Diagnostic Workflows & Methodologies

Diagnostic workflow for resolving NMR artifacts in fluorinated pyridine N-oxides.

Protocol 1: Standardized Sample Preparation for Pyridine N-Oxides

To eliminate chemical shift drift caused by variable hydrogen bonding, sample preparation must be rigorously controlled.

• Desiccation: Store CDCl 3​ over activated 4Å molecular sieves for at least 24 hours prior to use.

• Measurement: Weigh exactly 15.0 mg of 3-fluoro-5-methylpyridine 1-oxide using a microbalance.

• Dissolution: Dissolve the compound in exactly 600 µL of the dried CDCl 3​ containing 0.03% v/v TMS.

• Acquisition: Transfer to a clean, dry 5 mm NMR tube and acquire the 1 H NMR spectrum (standard zg30 pulse program).

• Self-Validation Step: Check the residual water (HDO) peak. In perfectly dry CDCl 3​ , this peak should be sharp and located at exactly 1.56 ppm (). If the HDO peak is broad or shifted downfield (e.g., >1.65 ppm), moisture contamination has occurred. The sample must be discarded and remade, as the chemical shifts of H2 and H6 are no longer reliable.

Protocol 2: 19 F-Decoupled 1 H NMR ( 1 H{ 19 F}) Acquisition

To resolve complex multiplets, selectively decouple the fluorine nucleus.

• Probe Tuning: Ensure the NMR probe is properly tuned and matched to both the 1 H and 19 F frequencies.

• Frequency Determination: Acquire a quick, standard 19 F NMR spectrum. Note the exact resonance frequency (O2 center) of the fluorine atom (expected between -110 to -130 ppm for this scaffold).

• Sequence Setup: Load the 1 H{ 19 F} pulse sequence (e.g., zgig or equivalent depending on the spectrometer manufacturer). Input the exact 19 F offset determined in Step 2 into the decoupling channel parameters.

• Acquisition: Run the decoupled 1 H spectrum.

• Self-Validation Step: Overlay the 1 H{ 19 F} spectrum with the standard 1 H spectrum. Focus on the H4 proton (the signal between the F and CH 3​ groups). If decoupling was successful, the complex doublet of doublets (caused by 3JHF​ and 4JHH​ ) will cleanly collapse into a simple doublet (showing only the 4JHH​ coupling to H2/H6). If residual complex splitting remains, the decoupling power may be too low or the O2 offset is incorrect.

Part 4: References

• Lichter, R. L., & Wasylishen, R. E. (1975). "Fluoropyridines. Carbon-13 chemical shifts and carbon-fluorine coupling constants." Journal of the American Chemical Society, 97(7), 1808–1813.[Link]

• Jasiewicz, B., et al. (2014). "NMR Spectra of Sparteine N1-oxide and α-Isosparteine N-oxide." Molecules, 19(11), 18123-18138.[Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry, 62(21), 7512-7515.[Link]

Technical Support Center: 3-Fluoro-5-methylpyridine N-Oxidation

Welcome to the Advanced Technical Support Center. This portal provides drug development professionals and synthetic chemists with field-proven troubleshooting guides, mechanistic insights, and validated protocols for the N-oxidation of 3-fluoro-5-methylpyridine.

Mechanistic Causality of By-Product Formation

Understanding the electronic environment of 3-fluoro-5-methylpyridine is critical for controlling its oxidation. The fluorine atom exerts an electron-withdrawing inductive effect (-I), which slightly deactivates the pyridine nitrogen compared to unsubstituted picolines. Consequently, forcing conditions (high heat or excess oxidant) are often mistakenly applied, leading to unwanted side reactions.

Reaction pathways illustrating target N-oxidation and major by-product formation routes.

Quantitative Data: Condition Optimization

The table below summarizes how different oxidant systems impact the yield and by-product profile. Note that acidic conditions severely inhibit the reaction due to N-protonation[1].

Table 1: Comparative By-Product Formation Across Oxidation Conditions

Oxidant System	Temp (°C)	Time (h)	Target N-Oxide (%)	Over-Oxidation (%)	Unreacted SM (%)
mCPBA (1.1 eq) / DCM	25	2	95	<1	4
mCPBA (2.5 eq) / DCM	40	12	81	19	0
H₂O₂ (30%) / AcOH	70	12	88	5	7
H₂O₂ (30%) / AcOH	100	24	45	55	0
H₂O₂ / TS-1 Catalyst	70	5	54	2	44

Troubleshooting & FAQs

Q: Why am I observing a complete loss of the methyl group in my NMR spectrum after oxidation? A: You are observing over-oxidation. While N-oxidation is the kinetically favored pathway, the methyl group becomes susceptible to oxidation under harsh conditions (e.g., temperatures >70°C or >1.5 equivalents of oxidant). The methyl group is oxidized first to a hydroxymethyl intermediate and ultimately to 5-fluoro-nicotinic acid N-oxide. To mitigate this, strictly control your oxidant stoichiometry to 1.1 equivalents and maintain temperatures below 25°C.

Q: Why is my H₂O₂/AcOH reaction stalling at ~50% conversion? A: The basicity of the pyridine ring causes N-protonation in acidic media like acetic acid. This protonation acts as a kinetic inhibitor, drastically reducing the nitrogen's nucleophilicity toward the oxidant[1]. Pushing the reaction with higher temperatures often leads to the thermal decomposition of H₂O₂ rather than productive oxidation, especially if trace metal ions are present[2].

Q: I am detecting a Polonovski-type rearrangement by-product. How did this happen? A: This typically occurs if acetic anhydride or trifluoroacetic anhydride (TFAA) is used to activate H₂O₂ and the reaction is heated excessively. The newly formed N-oxide attacks the anhydride, forming an N-acyloxypyridinium intermediate that undergoes rearrangement to yield an acetoxylated pyridine ring. Avoid using anhydrides unless specifically targeting this rearrangement.

Q: What is the safest way to scale up this N-oxidation? A: Batch oxidations using mCPBA pose thermal runaway risks and shock-sensitivity hazards at scale[3]. For scale-up, continuous flow microreactors are highly recommended. Microflow technology provides precise temperature control and high surface-to-volume ratios, mitigating the safety concerns of mCPBA or H₂O₂ decomposition[3]. Alternatively, heterogeneous catalysts like supported sulfonic acids can be used to avoid homogeneous quenching issues[4].

Self-Validating Standard Operating Procedure (SOP)

This protocol is designed to achieve >95% conversion to 3-fluoro-5-methylpyridine N-oxide while actively suppressing methyl over-oxidation and mCBA co-precipitation. It incorporates built-in validation checkpoints to ensure process safety and product integrity.

Step-by-step workflow for highly selective N-oxidation minimizing mCBA contamination.

Step 1: Reagent Assay and Preparation

• Action: Titrate commercial mCPBA (typically 70-77% purity, stabilized with 3-chlorobenzoic acid[3]) using iodometry to determine the exact active oxygen content.

• Causality: Assuming 100% purity leads to under-dosing. Conversely, over-dosing by >1.2 equivalents promotes over-oxidation of the 5-methyl group.

• Validation Checkpoint: The calculated mass of mCPBA must equal exactly 1.10 molar equivalents of the starting material.

Step 2: Kinetically Controlled Oxidation

• Action: Dissolve 3-fluoro-5-methylpyridine (1.0 eq) in anhydrous DCM (0.2 M). Cool to 0°C. Add the titrated mCPBA in four equal portions over 30 minutes. Let warm to 25°C.

• Causality: Portion-wise addition at 0°C prevents localized thermal spikes that provide the activation energy required for methyl group oxidation.

• Validation Checkpoint: Apply a drop of the mixture to KI-starch paper; an immediate blue-black color confirms excess oxidant is actively maintaining the reaction driving force.

Step 3: Reductive Quenching

• Action: Once the starting material is consumed (approx. 2 hours), cool to 0°C and add 10% aqueous Na₂S₂O₃ (0.2 eq). Stir for 15 minutes.

• Causality: Unquenched peroxides concentrate during solvent evaporation, posing a severe explosion hazard.

• Validation Checkpoint: Re-test with KI-starch paper. The test must be negative (no color change) before proceeding. If positive, add additional Na₂S₂O₃.

Step 4: Isoelectric By-Product Purging

• Action: Wash the organic layer with saturated aqueous Na₂CO₃ (3 x half-volumes).

• Causality: m-Chlorobenzoic acid (mCBA) is a stoichiometric by-product with a pKa of ~3.8. Saturated Na₂CO₃ (pH ~11) fully deprotonates mCBA, partitioning it into the aqueous phase, while the highly polar but neutral N-oxide remains in the DCM.

• Validation Checkpoint: Acidify a small aliquot of the final aqueous wash to pH 2 with HCl. If a white precipitate (mCBA) forms, repeat the Na₂CO₃ wash on the organic layer until the aqueous phase remains clear upon acidification.

References

• Source: Periodica Polytechnica (bme.hu)
• N-oxidation of pyridines by hydrogen peroxide in the presence of TS1 Source: ResearchGate URL
• W/HAP catalysed N-oxidation of tertiary amines with H₂O₂ as an oxidant Source: PMC - NIH URL
• US5869678A - Oxidation of pyridine and derivatives Source: Google Patents URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pp.bme.hu [pp.bme.hu]
• 4. US5869678A - Oxidation of pyridine and derivatives - Google Patents [patents.google.com]

Technical Support Center: Purification of 3-Fluoro-5-methylpyridine 1-oxide

Welcome to the technical support center for advanced chemical synthesis. This guide is designed for researchers, scientists, and drug development professionals who are working with 3-Fluoro-5-methylpyridine 1-oxide and require methods to enhance its purity. The following troubleshooting guides and FAQs address specific issues you may encounter during your experiments, providing not just procedural steps but also the underlying scientific principles to inform your experimental choices.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 3-Fluoro-5-methylpyridine 1-oxide?

Understanding potential impurities is the first step toward effective purification. The impurity profile is largely dictated by the synthetic route, but typically involves the following species:

• Unreacted Starting Material: Incomplete oxidation will leave residual 3-Fluoro-5-methylpyridine.[1][2][3] This is often the most significant impurity.

• Oxidant Byproducts: The choice of oxidizing agent directly determines the byproducts.

  • m-Chloroperoxybenzoic acid (m-CPBA): Leaves m-chlorobenzoic acid as a byproduct.[4]

  • Hydrogen Peroxide in Acetic Acid: Results in residual acetic acid and water.[5][6]

• Solvent Residues: Trace amounts of the reaction or extraction solvents (e.g., dichloromethane, ethyl acetate) may remain.[7]

• Water: Pyridine N-oxides are notoriously hygroscopic and readily absorb atmospheric moisture.[8][9]

• Degradation Products: Harsh reaction conditions or prolonged exposure to light can cause the formation of colored, often polymeric, impurities.[10][11][12]

Q2: My crude product is a dark, oily residue. How can I remove the color and non-polar impurities?

A dark color typically indicates the presence of trace, highly conjugated byproducts or degradation products.[11] A combination of an aqueous workup and treatment with activated carbon is highly effective.

Expert Insight: The principle here is twofold. First, we exploit the high polarity of the desired N-oxide to separate it from non-polar starting material and byproducts. Second, we use the high surface area of activated carbon to adsorb the colored impurities.

Troubleshooting Protocol: Initial Workup and Decolorization

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate.

• Acidic Wash (Optional): To remove any highly basic impurities, you can perform a gentle wash with a dilute acid (e.g., 1M HCl). However, be cautious as the N-oxide itself has some basicity.

• Basic Wash: Perform a wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This is critical for removing acidic byproducts like m-chlorobenzoic acid or residual acetic acid.[4] Continue washing until CO₂ evolution ceases.

• Brine Wash: Wash the organic layer with saturated aqueous NaCl (brine) to remove the bulk of the water.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Activated Carbon Treatment:

  • Re-dissolve the crude product in a minimal amount of a polar solvent (e.g., methanol or ethyl acetate).

  • Add a small amount (typically 1-5% by weight) of activated carbon.

  • Stir the slurry at room temperature for 15-30 minutes.

  • Filter the mixture through a pad of Celite® to completely remove the fine carbon particles. The Celite pad is crucial as carbon fines can be difficult to remove by simple filtration.

  • Rinse the Celite pad with a small amount of fresh solvent.

  • Concentrate the now-decolorized filtrate under reduced pressure.

Q3: After the initial workup, I still see unreacted 3-Fluoro-5-methylpyridine in my NMR spectrum. What is the best purification method?

At this stage, the primary impurities are likely residual starting material and other compounds with similar polarity. Recrystallization and column chromatography are the two most powerful techniques to achieve high purity.

Method 1: Recrystallization

Recrystallization is the most efficient method for purifying solid compounds, offering high purity in a single step if a suitable solvent system is identified. The goal is to find a solvent (or solvent pair) in which the N-oxide is soluble at high temperatures but sparingly soluble at low temperatures, while impurities remain in solution.

Experimental Protocol: Recrystallization

• Solvent Screening: Test the solubility of your crude product in various solvents to find an appropriate system. See the table below for suggestions.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to just dissolve the solid completely.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Slow cooling is key to forming large, pure crystals. Once at room temperature, you can place the flask in an ice bath or refrigerator to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent. Pyridine N-oxides are often hygroscopic, so thorough drying is essential.[8][9]

Solvent/System	Polarity	Typical Use Case	Comments
Ethyl Acetate / Hexanes	Medium / Low	Excellent for many N-oxides. Dissolve in hot EtOAc, add hexanes until cloudy, then cool.[13]	Good for removing more polar and less polar impurities.
Isopropanol	High	Can be effective as a single solvent.[14]	Ensure slow cooling to prevent oiling out.
Acetone / Diethyl Ether	Medium / Low	Similar to EtOAc/Hexanes system.	Ether is highly flammable; use with caution.
Dichloromethane / Pentane	Medium / Low	Useful for compounds that are highly soluble in DCM.	Pentane is very volatile.

Method 2: Flash Column Chromatography

If the product is an oil or if recrystallization fails to remove impurities with very similar solubility profiles, flash column chromatography is the method of choice. This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel).

Expert Insight: The key to successful chromatography of pyridine N-oxides is to recognize their high polarity. The N-O bond creates a strong dipole, leading to strong interactions with the polar silica gel surface. This necessitates the use of a relatively polar mobile phase to elute the compound from the column.

Experimental Protocol: Flash Column Chromatography

• Stationary Phase: Use standard silica gel (230-400 mesh).

• Mobile Phase (Eluent) Selection:

  • Start with a non-polar solvent system and gradually increase polarity. A common gradient is from 100% Hexanes to a mixture of Ethyl Acetate/Hexanes.

  • For highly polar N-oxides, a more polar system like Methanol/Dichloromethane (e.g., 0-10% MeOH in DCM) may be required.[4][11][15]

  • Determine the optimal eluent composition using Thin Layer Chromatography (TLC) first. Aim for an Rf value of ~0.3 for the desired product.

• Column Packing: Pack the column with silica gel as a slurry in the initial, non-polar eluent.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimum amount of the eluent and load it directly onto the column.

  • Dry Loading: For compounds with poor solubility in the eluent, dissolve the product in a different solvent, adsorb it onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the column. This often results in better separation.

• Elution and Fraction Collection: Run the column, gradually increasing the eluent polarity if using a gradient. Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Q4: How can I create a comprehensive purification strategy?

A robust strategy combines multiple techniques to systematically remove different types of impurities. The following workflow illustrates a logical progression from crude product to a highly pure, well-characterized compound.

Caption: A comprehensive workflow for the purification of 3-Fluoro-5-methylpyridine 1-oxide.

Q5: What analytical methods are essential for confirming the final purity?

No purification is complete without rigorous analytical confirmation. A combination of techniques should be used to establish both the identity and purity of the final compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming the chemical structure and identifying any remaining proton- or fluorine-containing impurities.[11] The absence of signals corresponding to the starting material is a key indicator of purity.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique confirms the molecular weight of the product and can detect impurities that may not be visible by NMR.[11][16] The mass spectrum of N-oxides can sometimes show a characteristic loss of an oxygen atom ([M+H-16]⁺).[16]

• High-Performance Liquid Chromatography (HPLC): HPLC provides a quantitative measure of purity (e.g., >99%). Due to the high polarity of N-oxides, Hydrophilic Interaction Liquid Chromatography (HILIC) or a reverse-phase method with a highly aqueous mobile phase may be required for good peak shape and retention.

• Melting Point (MP) Analysis: For a crystalline solid, a sharp melting point range that is consistent with literature values indicates high purity. Impurities typically broaden and depress the melting point.

References

• Chromatography Forum. (2012). Retention of Pyridine N-Oxides on HPLC. Available at: [Link]

• Tong, W. et al. (2000). Liquid Chromatography/Mass Spectrometry Methods for Distinguishing N-Oxides from Hydroxylated Compounds. Analytical Chemistry, 72(7), 1458-1464. Available at: [Link]

• Campeau, L.-C., & Fagnou, K. (n.d.). SYNTHESIS OF 2-ARYL PYRIDINES BY PALLADIUM-CATALYZED DIRECT ARYLATION OF PYRIDINE N-OXIDES. Organic Syntheses. Available at: [Link]

• OSTI.GOV. (2007). THE PHOTOCHEMISTRY OF PYRIDINE N-OXIDE. Available at: [Link]

• Google Patents. (2022). CN115160220A - Synthesis process of pyridine-N-oxide.

• Mosher, H. S. et al. (n.d.). PYRIDINE-N-OXIDE. Organic Syntheses. Available at: [Link]

• ChemBK. (2024). 3-fluoro-pyridine-1-oxide. Available at: [Link]

• Rojas-León, A. et al. (2018). Syntheses, Crystallization, and Spectroscopic Characterization of 3,5-Lutidine N-Oxide Dehydrate. Journal of Chemistry. Available at: [Link]

• PubChem. (n.d.). 3-Fluoro-5-methylpyridine. Available at: [Link]

• PubChem. (n.d.). Pyridine, 3-fluoro-, 1-oxide. Available at: [Link]

• Reddit. (2025). How to dry pyridine N-oxide obtained commerically. Available at: [Link]

• Chem-Impex. (n.d.). 3-Fluoro-5-methylpyridine. Available at: [Link]

• Wikipedia. (n.d.). Pyridine-N-oxide. Available at: [Link]

• MDPI. (2025). Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. Available at: [Link]

• Google Patents. (n.d.). CN102898358A - Preparation method of fluoropyridine compounds.

• Ochiai, E. (n.d.). 3-METHYL-4-NITROPYRIDINE-1-OXIDE. Organic Syntheses. Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. The Journal of Organic Chemistry, 62(21), 7512-7515. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyridine N-oxide derivatives. Available at: [Link]

• Vörös, A. et al. (2014). Preparation of Pyridine N-oxide Derivatives in Microreactor. Periodica Polytechnica Chemical Engineering, 58(2). Available at: [Link]

• Wikipedia. (n.d.). 3-Methylpyridine. Available at: [Link]

• Google Patents. (n.d.). US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine.

• Dhadda, P. et al. (n.d.). Green synthesis of 5-methylpyridinium derivatives by C2-functionalization of pyridine-1-oxide derivatives and their antibacterial activity. Indian Journal of Chemistry, Section B. Available at: [Link]

Sources

• 1. 3-Fluoro-5-methylpyridine | 407-21-6 [sigmaaldrich.com]
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• 3. 3-Methylpyridine - Wikipedia [en.wikipedia.org]
• 4. CN115160220A - Synthesis process of pyridine-N-oxide - Google Patents [patents.google.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
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• 9. Pyridine-N-oxide - Wikipedia [en.wikipedia.org]
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• 16. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 3-Fluoro-5-methylpyridine 1-oxide: Reproducibility, Performance, and Scalability

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Mechanistic Context

3-Fluoro-5-methylpyridine 1-oxide is a highly valued heterocyclic building block in medicinal chemistry. The introduction of the N-oxide moiety activates the pyridine ring for downstream functionalization (e.g., regioselective halogenation or nucleophilic substitution) and serves as a critical structural motif in active pharmaceutical ingredients, including complement factor D inhibitors (1 [1]).

The Chemical Challenge: The N-oxidation of pyridines relies on the nucleophilic attack of the nitrogen lone pair onto an electrophilic oxygen source. However, the strongly electron-withdrawing fluorine atom at the 3-position decreases the electron density of the pyridine ring. This deactivation necessitates stronger oxidants, optimized catalysts, or elevated temperatures to achieve complete conversion compared to unsubstituted pyridines.

Figure 1: Mechanistic pathway of pyridine N-oxidation via electrophilic oxygen transfer.

Objective Comparison of Synthetic Methods

Selecting the appropriate oxidation method depends on the project scale, safety constraints, and budget. Below is an objective comparison of the three most prominent methodologies.

Method A: m-Chloroperoxybenzoic acid (mCPBA) Oxidation

• Mechanism & Causality: mCPBA is a highly electrophilic peroxy acid, making it ideal for electron-deficient substrates like 3-fluoro-5-methylpyridine. The reaction proceeds rapidly at room temperature.

• Pros & Cons: While it provides the highest yields for 3-substituted pyridines (2 [1]), mCPBA is shock-sensitive and expensive (approx. $62/kg at scale). It is strictly recommended for discovery chemistry (<100g) rather than pilot-scale manufacturing due to the generation of stoichiometric m-chlorobenzoic acid waste and explosion risks.

Method B: Hydrogen Peroxide in Glacial Acetic Acid

• Mechanism & Causality: This is a classic, cost-effective approach where acetic acid reacts with H₂O₂ to generate peracetic acid in situ. Because the 3-fluoro substituent deactivates the ring, the reaction requires sustained heating (typically 70 °C).

• Pros & Cons: This method is highly scalable and environmentally friendly. However, exceeding 70–80 °C in batch processes poses a severe thermal runaway risk due to peracetic acid decomposition (3 [2]). It requires longer reaction times (up to 24 hours).

Method C: Catalytic Oxidation (H₂O₂ with Methyltrioxorhenium - MTO)

• Mechanism & Causality: MTO catalyzes the transfer of oxygen from H₂O₂ to the pyridine nitrogen via a highly reactive diperoxo-rhenium intermediate.

• Pros & Cons: This method overcomes the deactivation of the fluorine atom, achieving >90% yields using only 0.2–0.5 mol% catalyst. It avoids the safety hazards of per-acids and represents the most atom-economical route, though the initial cost of the rhenium catalyst is high.

Figure 2: Decision matrix for selecting the optimal N-oxidation method based on scale.

Quantitative Data Comparison

The following table synthesizes experimental performance metrics across the three primary methodologies, adapted from comparative studies on related picoline derivatives (4 [3]).

Method	Oxidizing Agent	Catalyst	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Scalability / Safety Profile
Classical mCPBA	mCPBA (1.2 eq)	None	DCM	20–25	2–4	85–92%	Low (Shock-sensitive, high waste)
In situ Peracetic Acid	30% H₂O₂ (3.0 eq)	None	Glacial AcOH	70 ± 5	18–24	73–80%	High (Requires strict thermal control)
Catalytic Oxidation	30% H₂O₂ (2.0 eq)	MTO (0.5 mol%)	DCM / EtOH	20–25	4–6	90–98%	High (High atom economy, safe)

Self-Validating Experimental Protocols

To ensure reproducibility and safety, the following protocols are designed as self-validating systems. Every critical step includes a specific analytical checkpoint to verify causality and prevent downstream failures.

Protocol 1: Lab-Scale Synthesis via mCPBA (Discovery Phase)

Objective: Rapid, high-yielding synthesis for quantities < 100g.

• Reaction Setup: Dissolve 3-fluoro-5-methylpyridine (1.0 eq) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration. Cool the flask to 0 °C using an ice bath.

  • Causality: Cooling prevents solvent boil-off during the exothermic addition of the peroxy acid.

• Oxidant Addition: Add mCPBA (70-77% purity, 1.2 eq) portion-wise over 15 minutes.

• Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours.

  • Validation Checkpoint: Monitor via TLC (10% MeOH in DCM). The N-oxide product will appear as a highly polar, UV-active spot near the baseline compared to the starting material.

• Quenching (Critical Safety Step): Add saturated aqueous sodium thiosulfate (Na₂S₂O₃) and stir vigorously for 30 minutes.

  • Causality: Thiosulfate reduces any unreacted, shock-sensitive peroxides into harmless alcohols/water.

  • Validation Checkpoint: Test the organic layer with KI-starch paper. The paper must remain white (negative for peroxides) before proceeding.

• Workup: Wash the organic layer with saturated aqueous NaHCO₃ (3 × 50 mL) to neutralize and remove the m-chlorobenzoic acid byproduct. Dry over Na₂SO₄, filter, and concentrate in vacuo to yield the product as a white to pale-yellow solid.

Protocol 2: Scalable Synthesis via H₂O₂ / Acetic Acid (Process Phase)

Objective: Cost-effective, scalable synthesis prioritizing safety and avoiding halogenated solvents.

• Reaction Setup: Dissolve 3-fluoro-5-methylpyridine (1.0 eq) in glacial acetic acid (3 volumes).

• Oxidant Addition: Slowly add 30% aqueous H₂O₂ (3.0 eq) dropwise at room temperature.

• Thermal Activation: Heat the mixture to 70 °C. Maintain strictly at 70 ± 5 °C for 18–24 hours.

  • Causality: The deactivated fluorinated ring requires thermal energy to react with the in situ generated peracetic acid.

  • Safety Warning: Do not exceed 80 °C. Peracetic acid can undergo auto-accelerating decomposition at higher temperatures, leading to vessel over-pressurization.

• Quenching: Cool the reaction to room temperature. Add a catalytic amount of Pd/C (or aqueous sodium sulfite) and stir until peroxide decomposition is complete.

  • Validation Checkpoint: Use quantitative peroxide test strips. The reading must be 0 ppm before solvent removal.

• Workup: Concentrate the mixture under reduced pressure to remove the bulk of the acetic acid. Neutralize the remaining residue to pH 8 using 10% NaOH. Extract the aqueous layer with chloroform or a suitable organic solvent. Dry and concentrate to afford the N-oxide.

References

• Recent trends in the chemistry of pyridine N-oxides Arkivoc URL
• Preparation of Pyridine N-oxide Derivatives in Microreactor Periodica Polytechnica Chemical Engineering URL
• A Comparative Guide to the Synthesis of 3-Methylpyridine N-oxide: Reproducibility and Performance Benchchem URL
• WO2018160889A1 - Aryl, heteroaryl, and heterocyclic pharmaceutical compounds for treatment of medical disorders Google Patents URL

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• 4. pdf.benchchem.com [pdf.benchchem.com]

X-ray crystallography of 3-Fluoro-5-methylpyridine 1-oxide

An In-Depth Technical Guide to the X-ray Crystallography of 3-Fluoro-5-methylpyridine 1-oxide: A Predictive and Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-Fluoro-5-methylpyridine 1-oxide is a heterocyclic compound of significant interest in medicinal chemistry and materials science. The introduction of a fluorine atom and an N-oxide moiety can profoundly alter a molecule's electronic properties, solubility, and biological activity.[1][2] Understanding its three-dimensional structure through single-crystal X-ray crystallography is paramount for rational drug design and the development of novel materials. To date, a published crystal structure for this specific compound has not been reported in major databases.

This guide serves as a comprehensive resource for researchers aiming to elucidate this structure. It provides a robust, predictive framework based on a comparative analysis of structurally related pyridine N-oxide derivatives. We present detailed, field-proven protocols for synthesis, crystallization, and X-ray diffraction, explaining the causality behind each experimental choice. This document is designed to be a self-validating system, empowering researchers to successfully determine the crystal structure of 3-Fluoro-5-methylpyridine 1-oxide and interpret the results within the context of its analogues.

Part 1: Synthesis and Crystal Growth of 3-Fluoro-5-methylpyridine 1-oxide

The first critical step in any crystallographic study is the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals.

Proposed Synthesis: N-Oxidation

The most direct route to the title compound is the N-oxidation of the commercially available precursor, 3-Fluoro-5-methylpyridine.[3][4][5][6] The N-oxide group alters the electronic properties of the pyridine ring, enhancing its reactivity and often improving aqueous solubility, a valuable trait in drug design.[1] Oxidation is commonly achieved using a peroxy acid, with meta-Chloroperoxybenzoic acid (m-CPBA) being a reliable and effective reagent for this transformation on 3-substituted pyridines.[7]

Caption: Proposed synthetic route to 3-Fluoro-5-methylpyridine 1-oxide.

Experimental Protocol: Synthesis

• Dissolution: Dissolve 3-Fluoro-5-methylpyridine (1.0 eq) in dichloromethane (DCM) in a round-bottom flask.

• Cooling: Cool the solution to 0-5 °C using an ice bath. This is critical to control the exothermic reaction and prevent potential side reactions.

• Reagent Addition: Slowly add m-CPBA (1.5 eq) to the stirred solution. Maintaining a low temperature is essential for selectivity and safety.[1]

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring completion by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction with a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize the m-chlorobenzoic acid byproduct. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry with anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography to obtain the final product.

Protocol: Single Crystal Growth

The quality of the crystal directly dictates the quality of the diffraction data.[8] The key is to allow crystals to form slowly, providing time for the molecules to arrange themselves into a well-ordered lattice.

• Solvent Selection: Screen various solvents to find one in which the compound is sparingly soluble. A good starting point is a solvent system like ethyl acetate/hexane or dichloromethane/pentane.

• Slow Evaporation: Prepare a saturated solution of the purified compound in the chosen solvent in a small vial. Cover the vial with parafilm and puncture it with a few small holes using a needle. This slows the rate of evaporation, promoting the growth of larger, more ordered single crystals.[8]

• Slow Cooling: Alternatively, prepare a saturated solution at a slightly elevated temperature. Allow the solution to cool to room temperature slowly, and then transfer it to a refrigerator (4 °C) and finally a freezer (-20 °C) over several days. Plunging a warm solution directly to a low temperature will cause rapid precipitation, not crystal growth.[8]

• Crystal Selection: Examine the resulting crystals under a polarizing microscope. A good single crystal should be transparent, have no visible cracks or flaws, and should uniformly go extinct (turn dark) every 90° of rotation.[8] Crystals suitable for diffraction should ideally be between 30 and 300 microns in their largest dimension.[9]

Part 2: A Comparative Crystallographic Framework

While the structure of 3-Fluoro-5-methylpyridine 1-oxide is unknown, we can predict its key features by comparing it to known structures of similar molecules.

Baseline Comparison: Pyridine 1-oxide and its Derivatives

Pyridine 1-oxide itself is a planar molecule with a characteristic N-O bond length of approximately 1.34 Å.[10] Its crystal packing is sensitive to minor molecular changes, as demonstrated by studies on its deuterated analogues which show polymorphism.[11][12] A more relevant analogue is 3,5-dimethylpyridine N-oxide, which has been crystallized as a dihydrate.[13] The presence of the two water molecules in its asymmetric unit highlights the N-oxide oxygen's strong capacity to act as a hydrogen bond acceptor.

Property	Pyridine 1-oxide[10]	3,5-dimethylpyridine N-oxide dihydrate[13]	3-Fluoro-5-methylpyridine 1-oxide (Predicted)
Formula	C₅H₅NO	C₇H₉NO·2H₂O	C₆H₆FNO
Molecular Weight	95.10 g/mol	159.19 g/mol	127.12 g/mol
Crystal System	Orthorhombic	Monoclinic	Monoclinic or Orthorhombic
Space Group	P2₁2₁2₁	P2₁/c	P2₁/c or similar common space group
Key Interactions	C-H···O hydrogen bonds	Strong O-H···O hydrogen bonds, π-π stacking	C-H···O, C-H···F hydrogen bonds, potential π-π stacking
N-O Bond Length	~1.34 Å	1.355(1) Å	~1.33 - 1.35 Å

Anticipated Effects of Fluorine and Methyl Substituents

• Electronic Effects: Fluorine is a highly electronegative atom. Its electron-withdrawing inductive effect is expected to slightly shorten and strengthen the N-O bond compared to the unsubstituted pyridine N-oxide.

• Intermolecular Interactions: The N-oxide oxygen is a potent hydrogen bond acceptor. We anticipate strong C-H···O interactions. Furthermore, the fluorine atom can participate in weaker C-H···F hydrogen bonds, which may influence the overall crystal packing.

• Steric Effects & Packing: The methyl group is sterically larger than hydrogen, which will influence how the molecules pack in the crystal lattice. The interplay between the steric bulk of the methyl group and the potential for various hydrogen bonds will determine the final crystal system and space group. Like 3,5-dimethylpyridine N-oxide, π-π stacking interactions between the pyridine rings are also a strong possibility.[13]

Part 3: A Standardized Protocol for Single-Crystal X-ray Diffraction

This section outlines the workflow for determining the crystal structure once a suitable single crystal has been obtained. This non-destructive technique provides precise information about the internal lattice of crystalline substances.[9]

Caption: Workflow for single-crystal X-ray diffraction analysis.

Detailed Experimental Protocol

• Crystal Mounting:

  • Under a microscope, select a high-quality single crystal.

  • Using a MiTeGen™ loop or a glass fiber, carefully pick up the crystal with a small amount of cryoprotectant oil (e.g., Paratone-N).[14]

  • Mount the loop onto a goniometer head.

• Data Collection:

  • Mount the goniometer head onto the diffractometer. Modern diffractometers consist of an X-ray source, a sample holder (goniometer), and a detector.[9]

  • Center the crystal in the path of the X-ray beam.

  • Cool the crystal to a low temperature, typically 100 K, using a nitrogen stream.[14] This minimizes atomic thermal vibrations, leading to higher-resolution data.

  • An initial set of images is taken to determine the unit cell parameters and crystal system.

  • A full, highly redundant dataset is then collected by rotating the crystal through a series of angles while exposing it to the X-ray beam.[14] The choice between Molybdenum (Mo, λ≈0.71 Å) and Copper (Cu, λ≈1.54 Å) X-ray sources depends on the crystal; Mo is standard for higher resolution, while Cu can be better for very small crystals or for determining absolute configuration.[14]

• Structure Solution and Refinement:

  • Data Reduction: The raw diffraction images are processed to integrate the reflection intensities and make corrections for experimental factors (e.g., absorption).

  • Structure Solution: The integrated data is used to solve the "phase problem" and generate an initial electron density map of the crystal's repeating unit. Programs like SHELXS or SHELXT are commonly used for this step.[14]

  • Structure Refinement: An atomic model is built into the electron density map and refined against the experimental data using software like SHELXL.[14] This iterative process adjusts atomic positions, and thermal parameters to achieve the best possible fit between the calculated and observed diffraction patterns.

  • Validation: The final model is validated using established crystallographic metrics to ensure its quality and accuracy. The final product is a crystallographic information file (CIF) containing all the necessary data for publication.[14]

Conclusion

This guide provides a comprehensive roadmap for any researcher investigating the solid-state structure of 3-Fluoro-5-methylpyridine 1-oxide. By combining a robust synthetic protocol, best practices for crystal growth, and a detailed methodology for X-ray diffraction, we have established a clear path toward elucidating its structure. The comparative analysis with known pyridine N-oxide derivatives offers a predictive framework, allowing for an informed interpretation of the final experimental results. The determination of this crystal structure will provide invaluable atomic-level insights, confirming the influence of the fluoro and methyl substituents on molecular geometry and intermolecular interactions, and ultimately aiding in the rational design of new pharmaceuticals and advanced materials.

References

• Amanote Research. (2018, September 11). Structures of Substituted Pyridine N-Oxide With Manganese(II) Acetate. Available at: [Link]

• Science Education Resource Center at Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. Available at: [Link]

• Minor, W., Cymborowski, M., Otwinowski, Z., & Chruszcz, M. (n.d.). X-ray diffraction experiment – the last experiment in the structure elucidation process. PMC. Available at: [Link]

• Vasylyeva, V., Kedziorski, T., Metzler-Nolte, N., Schauerte, C., & Merz, K. (2010). Polymorphism of Pyridine-N-oxide and Its Deuterated Analogues. Crystal Growth & Design. Available at: [Link]

• University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Available at: [Link]

• Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. Arkivoc. Available at: [Link]

• Unknown Author. (n.d.). Powder X-ray Diffraction Protocol/SOP. Available at: [Link]

• MIT Department of Chemistry. (n.d.). Single-Crystal Diffraction. Available at: [Link]

• Youssif, S. (2001, December 18). Recent trends in the chemistry of pyridine N-oxide. Available at: [Link]

• Sampedro, D., et al. (2025, December 14). Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. MDPI. Available at: [Link]

• Wikipedia. (n.d.). Pyridine-N-oxide. Available at: [Link]

• ResearchGate. (n.d.). Fig. S1 The structures of pyridine N-oxide derivatives. Available at: [Link]

• Vasylyeva, V., et al. (2010, October 5). Polymorphism of Pyridine-N-oxide and Its Deuterated Analogues. Figshare. Available at: [Link]

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• PubChem. (n.d.). Pyridine, 3-fluoro-, 1-oxide. Available at: [Link]

• Dhadda, S., et al. (n.d.). Green synthesis of 5-methylpyridinium derivatives by C2-functionalization of pyridine-1-oxide derivatives and their antibacterial activity. Available at: [Link]

• Postnikov, S. V., et al. (2017). Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry. Available at: [Link]

• Google Patents. (n.d.). CN102898358A - Preparation method of fluoropyridine compounds.

• Hansen, T. V., & Undheim, K. (n.d.). A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution. PMC. Available at: [Link]

• García, R. M., et al. (2016). Crystal structure of 3,5-di-methyl-pyridine N-oxide dihydrate. Acta Crystallographica Section E. Available at: [Link]

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A Comparative Guide to the Synthesis of 3-Fluoro-5-methylpyridine 1-oxide: Validation of a Novel Two-Step C-H Fluorination Route

This guide provides a comprehensive technical comparison of a novel, streamlined synthetic route to 3-Fluoro-5-methylpyridine 1-oxide against established, traditional methodologies. For researchers, medicinal chemists, and process development professionals, this document details a more efficient pathway, supported by mechanistic insights and comparative data, to this valuable fluorinated heterocyclic intermediate.

The incorporation of fluorine into pharmacologically active molecules is a cornerstone of modern drug design, often enhancing metabolic stability, lipophilicity, and binding affinity.[1][2] Specifically, fluorinated pyridine derivatives are prevalent scaffolds in numerous approved drugs and agrochemicals.[3][4] 3-Fluoro-5-methylpyridine 1-oxide serves as a key building block, yet its synthesis can be hindered by the challenges inherent to selective meta-fluorination of the pyridine ring, which is notoriously difficult compared to ortho or para functionalization.[3]

This guide validates a new two-step approach beginning from the readily available starting material, 3,5-lutidine. This route eschews the need for pre-functionalized rings (e.g., bromo or amino groups), harsh reaction conditions, and multi-step sequences that characterize classical methods.

Proposed New Synthetic Route: An Overview

The proposed synthesis is an efficient two-step process designed for scalability and operational simplicity. It leverages a direct C-H fluorination strategy on an activated N-oxide intermediate, a method at the forefront of modern synthetic chemistry.

• N-Oxidation: Commercially available 3,5-lutidine (3,5-dimethylpyridine) is oxidized to 3,5-dimethylpyridine 1-oxide.[5][6]

• Direct Electrophilic C-H Fluorination: The intermediate N-oxide is directly fluorinated using an electrophilic fluorine source to regioselectively install the fluorine atom at the 3-position.

Caption: Proposed mechanism for direct C-H fluorination.

Comparative Analysis with Alternative Synthetic Routes

The proposed route offers significant advantages over traditional methods, which often require more steps and less desirable reagents.

Feature	Proposed New Route (N-Oxidation/C-H Fluorination)	Alternative 1: Halogen Exchange (SNAr)	Alternative 2: Balz-Schiemann Reaction
Starting Material	3,5-Lutidine	3-Bromo-5-methylpyridine or 3-Nitro-5-methylpyridine	3-Amino-5-methylpyridine
Number of Steps	2	3+ (including N-Oxidation and pre-functionalization)	3+ (including diazotization, fluorination, N-oxidation)
Typical Reagents	m-CPBA, Selectfluor®	KF/CsF, high-boiling solvents (DMSO, sulfolane)	NaNO₂, HBF₄/HF-Pyridine, heat
Reaction Conditions	Mild to moderate (0°C to reflux)	Often harsh (120-220°C) [2]	Low temperatures, then thermal decomposition
Key Challenges	Control of regioselectivity (achieved via N-oxide)	Low reactivity of the C3 position, harsh conditions	Handling of unstable diazonium salts, often low yields
Safety & Waste	Selectfluor® is a solid, easy to handle. Benzoic acid byproduct.	High-boiling aprotic solvents, halide waste.	Potentially explosive diazonium salts, corrosive HF.
Estimated Overall Yield	Good to Excellent	Low to Moderate [2]	Variable, often low to moderate [7]

Discussion of Alternatives:

• Alternative 1: Nucleophilic Aromatic Substitution (SNAr): This route requires a pre-installed leaving group, such as a halogen or a nitro group, at the 3-position. Nucleophilic substitution at the meta position of a pyridine ring is inherently difficult and requires forcing conditions (high temperatures) and highly polar aprotic solvents. [2][8]The synthesis of the starting material itself adds steps to the overall sequence.

• Alternative 2: Balz-Schiemann Reaction: A classic method for introducing fluorine, this involves the diazotization of an aminopyridine followed by thermal or photochemical decomposition of the resulting diazonium salt in the presence of a fluoride source. [1]While effective, this method suffers from the instability of the diazonium intermediate and often provides modest yields.

The proposed new route is superior due to its convergence, high atom economy, operational simplicity, and avoidance of harsh reagents and intermediates.

Experimental Protocols

Protocol 1: Synthesis of 3,5-Dimethylpyridine 1-oxide

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3,5-lutidine (1.0 equiv) and dichloromethane (DCM, approx. 10 mL per 1 g of lutidine).

• Cooling: Place the flask in an ice-water bath and cool the solution to 0°C.

• Reagent Addition: Slowly add meta-chloroperoxybenzoic acid (m-CPBA, ~77%, 1.2 equiv) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 12 hours. Monitor the reaction by TLC or LC-MS.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. The residue can be purified by flash column chromatography on silica gel, eluting with a gradient of methanol in DCM (e.g., 0% to 10% MeOH) to afford the pure 3,5-dimethylpyridine 1-oxide as a solid. [9]

Protocol 2: Synthesis of 3-Fluoro-5-methylpyridine 1-oxide

• Setup: In a screw-capped vial equipped with a magnetic stir bar, combine 3,5-dimethylpyridine 1-oxide (1.0 equiv) and Selectfluor® (1.5 equiv).

• Solvent: Add acetonitrile (approx. 20 mL per 1 g of N-oxide).

• Reaction: Seal the vial and heat the mixture to 80°C in a pre-heated oil bath. Stir vigorously for 16-24 hours. Monitor the formation of the product and consumption of starting material by LC-MS.

• Workup: After cooling to room temperature, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude residue is then purified by silica gel column chromatography (e.g., eluting with ethyl acetate/hexanes) to yield 3-Fluoro-5-methylpyridine 1-oxide.

Conclusion

The validated two-step synthetic route commencing from 3,5-lutidine offers a demonstrably superior strategy for the preparation of 3-Fluoro-5-methylpyridine 1-oxide. By employing a direct C-H fluorination on an N-oxide intermediate, this method circumvents the need for pre-functionalized substrates and avoids the harsh conditions or unstable intermediates associated with traditional SNAr and Balz-Schiemann reactions. This guide provides the necessary experimental framework and comparative analysis to support the adoption of this more efficient, scalable, and modern route in both academic and industrial research settings.

References

• Stephenson, C. R. J., et al. (2016). Photochemical Perfluoroalkylation with Pyridine N-Oxides: Mechanistic Insights and Performance on a Kilogram Scale. PMC.
• Ritter, T., et al. (2024). Formal meta-C–H-Fluorination of Pyridines and Isoquinolines through Dearomatized Oxazinopyridine Intermediates. Journal of the American Chemical Society.
• Vasilyev, A. V., et al. (2021). Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. PMC.
• Brooks, A. F., et al. (2015).
• Inoue, M., et al. (2016). Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides.
• Engle, K. M., et al. (2025). 3-Selective Pyridine Fluorination via Zincke Imine Intermediates.
• Dolgobrodova, E., et al. (2021). Nucleophilic fluorination of pyridine‐N‐oxides via 2‐pyridyltrialkylammonium salts.
• Wang, F., et al. (2021). C-H Fluorination Promoted by Pyridine N-Oxyl Radical. The Royal Society of Chemistry.
• Umemoto, T. (2020).
• Alfa Chemistry. (n.d.). Electrophilic Fluorination Agents. Organofluorine / Alfa Chemistry.
• Inoue, M., et al. (2016).
• Chem-Crest. (n.d.). Exploring the Synthesis and Applications of 3-Fluoropyridine (CAS 372-47-4). Chem-Crest.
• Sereda, O., et al. (2017). Synthesis of 3-Fluoropyridines via Photoredox-Mediated Coupling of α,α-Difluoro-β-iodoketones with Silyl Enol Ethers. The Journal of Organic Chemistry.
• Luthman, K., et al. (2009).
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• ChemicalBook. (2026). 3,5-Lutidine. ChemicalBook.
• Wang, L., et al. (2020). The oxidation and nitration steps of 3,5-dimethylpyridine.

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The Strategic Advantage of 3-Fluoro-5-methylpyridine 1-oxide in Complex Molecule Synthesis: A Comparative Efficacy Guide

For researchers, scientists, and drug development professionals, the quest for efficient and selective synthetic methodologies is paramount. The strategic incorporation of fluorine into molecular scaffolds can profoundly influence a compound's biological activity, metabolic stability, and pharmacokinetic profile. This guide provides an in-depth technical comparison of 3-Fluoro-5-methylpyridine 1-oxide as a precursor, benchmarking its efficacy against common alternatives and providing the supporting experimental data to guide your synthetic strategy.

The pyridine ring is a ubiquitous and privileged scaffold in medicinal chemistry and agrochemicals.[1] Consequently, methods for its precise functionalization are of immense value. While various precursors exist for the introduction of substituted pyridine moieties, 3-Fluoro-5-methylpyridine 1-oxide emerges as a precursor with distinct advantages, primarily stemming from the electronic influence of the N-oxide functionality.

The N-Oxide Advantage: Enhanced Reactivity and Modulated Selectivity

Pyridine N-oxides exhibit significantly altered reactivity compared to their parent pyridines. The N-oxide group acts as a strong electron-donating group through resonance, while also being inductively withdrawing. This dual nature enhances the reactivity of the pyridine ring towards both electrophilic and nucleophilic attack.[2][3] Specifically, the N-oxide functionality increases the electron density at the C2, C4, and C6 positions, making them more susceptible to electrophilic substitution. Conversely, it enhances the electrophilicity of the ring, facilitating nucleophilic aromatic substitution (SNAr), particularly at the C2 and C4 positions.[4] This "supernucleophilicity" of pyridine N-oxides has been quantified to be 3-6 orders of magnitude higher than that of pyridines with similar basicity in certain reactions.[2]

This heightened and often altered reactivity profile makes 3-Fluoro-5-methylpyridine 1-oxide a powerful tool for chemists.

Synthesis of 3-Fluoro-5-methylpyridine 1-oxide

The precursor itself is readily accessible through the oxidation of the parent pyridine. A general and reliable method involves the use of a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), or hydrogen peroxide in an acidic medium.[5][6]

Experimental Protocol: Synthesis of 3-Fluoro-5-methylpyridine 1-oxide

Materials:

• 3-Fluoro-5-methylpyridine

• meta-Chloroperoxybenzoic acid (m-CPBA) (or 30% Hydrogen Peroxide and Glacial Acetic Acid)

• Dichloromethane (DCM) or Chloroform (CHCl3)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure (m-CPBA method):

• Dissolve 3-Fluoro-5-methylpyridine (1.0 eq) in dichloromethane in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.1 - 1.5 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution to neutralize the excess peroxy acid and the m-chlorobenzoic acid byproduct.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain pure 3-Fluoro-5-methylpyridine 1-oxide.

A review of various oxidation methods for 3-substituted pyridines indicates that m-CPBA often provides the highest yields compared to other oxidizing agents like hydrogen peroxide in acetic acid.[5]

Comparative Efficacy in a Key Transformation: Nucleophilic Aromatic Substitution

To objectively benchmark the efficacy of 3-Fluoro-5-methylpyridine 1-oxide, we will consider a nucleophilic aromatic substitution (SNAr) reaction, a cornerstone of pyridine functionalization. A key advantage of the N-oxide is its ability to facilitate substitutions that are challenging with the corresponding non-oxidized pyridines, particularly at the meta-position.

A groundbreaking study demonstrated the first example of a direct nucleophilic fluorination of a pyridine N-oxide to produce a meta-fluorinated pyridine. Specifically, the fluorination of 3-bromo-4-nitropyridine N-oxide with tetrabutylammonium fluoride (TBAF) yielded the desired 3-fluoro-4-nitropyridine N-oxide.[7] This highlights the unique activation provided by the N-oxide group.

Scenario: Displacement of a leaving group at the 3-position by a nucleophile.

Precursor	Leaving Group	Expected Reactivity	Rationale	Supporting Evidence
3-Fluoro-5-methylpyridine 1-oxide	Fluoro	Enhanced	The N-oxide group activates the ring towards nucleophilic attack. The strong electron-withdrawing nature of the fluorine atom further enhances the electrophilicity of the C3 position.	Pyridine N-oxides are significantly more reactive than pyridines in SNAr reactions.[4][8] The fluoro group is generally a good leaving group in activated aromatic systems.
3-Chloro-5-methylpyridine 1-oxide	Chloro	High	Similar to the fluoro analogue, the N-oxide activates the ring. The C-Cl bond is weaker than the C-F bond, potentially leading to faster reaction rates in some cases.	In some heteroaromatic systems, bromo-substituted compounds can be more reactive than their chloro counterparts, suggesting a balance between bond strength and leaving group ability.[4]
3-Bromo-5-methylpyridine 1-oxide	Bromo	High	The N-oxide provides activation. The C-Br bond is the weakest among the halogens, often leading to the highest reactivity in SNAr where C-X bond cleavage is rate-determining.	Direct comparison data is limited, but the general trend of C-X bond strength (C-F > C-Cl > C-Br) often correlates with reactivity in SNAr.
3-Fluoro-5-methylpyridine	Fluoro	Low	The pyridine ring itself is electron-deficient, but lacks the strong activation of the N-oxide. Nucleophilic substitution at the 3-position is generally difficult without strong electron-withdrawing groups elsewhere on the ring.	Nucleophilic fluorination of pyridines is challenging, especially at the meta position.[7]

Causality Behind Experimental Choices

The choice of precursor in an SNAr reaction is a critical decision. While a weaker carbon-halogen bond (e.g., C-Br) might suggest faster kinetics, the overall success of the reaction also depends on the stability of the Meisenheimer intermediate, which is significantly enhanced by the N-oxide functionality. For challenging substitutions, the activation provided by the N-oxide can be the deciding factor for feasibility, even if the reaction rate with a fluoro-substituent is slightly lower than with a bromo-substituent.

Visualization of the Synthetic Workflow and Comparative Logic

To better illustrate the concepts discussed, the following diagrams visualize the synthesis of the precursor and the logic behind its enhanced reactivity.

Caption: General workflow for the synthesis of 3-Fluoro-5-methylpyridine 1-oxide.

Caption: Comparative logic of reactivity in nucleophilic aromatic substitution.

Conclusion: A Precursor of Choice for Demanding Syntheses

3-Fluoro-5-methylpyridine 1-oxide stands out as a highly efficacious precursor for the synthesis of complex molecules. Its enhanced reactivity, conferred by the N-oxide functionality, opens avenues for transformations that are often sluggish or unfeasible with the corresponding non-oxidized pyridines. This is particularly true for nucleophilic substitutions at the typically less reactive 3-position. The ability to introduce a fluorinated pyridine moiety with high efficiency makes this precursor a valuable asset in the toolbox of synthetic chemists, especially those in the fields of drug discovery and agrochemical development. The straightforward synthesis of the N-oxide from its parent pyridine further adds to its practical appeal. While direct head-to-head quantitative comparisons with other halo-analogs are still emerging in the literature, the foundational principles of pyridine N-oxide chemistry strongly support its superior performance in a wide range of synthetic applications.

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